molecular formula C14H19N3 B11743088 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Cat. No.: B11743088
M. Wt: 229.32 g/mol
InChI Key: UALYFFXVTRNGSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is a chemical building block of significant interest in medicinal and synthetic chemistry. This compound features a pyrazole core, a privileged scaffold in drug discovery, which is substituted with an ethyl group, a methyl group, and a phenethylamine moiety . The presence of the phenethyl group, a structure found in numerous biologically active molecules, suggests potential for this amine to be used in the synthesis of compounds targeting the central nervous system . Researchers can utilize this molecule as a key intermediate in the development of new therapeutic agents or as a precursor for creating more complex, functionalized molecules. Pyrazole derivatives are known to exhibit a wide range of pharmacological activities, and the structural features of this particular amine make it a versatile starting point for structure-activity relationship (SAR) studies. While specific mechanistic data for this compound may be limited, its high structural similarity to other commercially available pyrazol-amines allows for inferences about its properties. Related compounds, such as 1-ethyl-5-methyl-1H-pyrazol-4-amine, are characterized by good gastrointestinal absorption and blood-brain barrier permeability, indicating that this class of molecules has favorable drug-like properties for early-stage research . This product is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers should handle all chemicals with appropriate safety precautions in a laboratory setting.

Properties

Molecular Formula

 C14H19N3

Molecular Weight

 229.32 g/mol

IUPAC Name

 1-ethyl-5-methyl-N-(2-phenylethyl)pyrazol-4-amine

InChI

 InChI=1S/C14H19N3/c1-3-17-12(2)14(11-16-17)15-10-9-13-7-5-4-6-8-13/h4-8,11,15H,3,9-10H2,1-2H3

InChI Key

 UALYFFXVTRNGSV-UHFFFAOYSA-N

Canonical SMILES

 CCN1C(=C(C=N1)NCCC2=CC=CC=C2)C

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine: A Prospective Analysis for Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive prospective analysis of the chemical structure, properties, and potential applications of the novel pyrazole derivative, 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine. While direct experimental data for this specific molecule is not extensively available in current literature, this document, intended for researchers, scientists, and drug development professionals, extrapolates from established chemical principles and data from analogous compounds to provide a robust framework for its synthesis, characterization, and potential therapeutic exploration.

Introduction: The Prominence of the Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its unique structural and electronic properties have led to its incorporation into a multitude of clinically approved drugs with a wide range of therapeutic applications, including anti-inflammatory, analgesic, anticancer, and antiviral agents.[1][2][3][4] The metabolic stability of the pyrazole ring further enhances its desirability as a privileged scaffold in drug design.[3] This guide focuses on a specific, yet-to-be-explored derivative, 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, to highlight its potential within the expansive landscape of pyrazole-based therapeutics.

Chemical Structure and Predicted Physicochemical Properties

The chemical structure of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine combines the stable 1,5-disubstituted pyrazole core with a phenylethylamino substituent at the 4-position. This unique combination of a heterocyclic core and a flexible, lipophilic side chain suggests potential for interesting pharmacological interactions.

graph chemical_structure { layout=neato; node [shape=plaintext]; edge [color="#202124"];

// Pyrazole Ring N1 [label="N", pos="0,1!", fontcolor="#202124"]; N2 [label="N", pos="-0.87,0.5!", fontcolor="#202124"]; C3 [label="C", pos="-0.87,-0.5!", fontcolor="#202124"]; C4 [label="C", pos="0,-1!", fontcolor="#202124"]; C5 [label="C", pos="0.87,-0.5!", fontcolor="#202124"];

// Substituents Et_CH2 [label="CH2", pos="0,2!", fontcolor="#202124"]; Et_CH3 [label="CH3", pos="0,3!", fontcolor="#202124"]; Me [label="CH3", pos="1.74,-1!", fontcolor="#202124"]; NH [label="NH", pos="0,-2!", fontcolor="#202124"]; PE_CH2_1 [label="CH2", pos="0,-3!", fontcolor="#202124"]; PE_CH2_2 [label="CH2", pos="0,-4!", fontcolor="#202124"]; Ph [label="Phenyl", shape=circle, style=filled, fillcolor="#F1F3F4", pos="0,-5!", fontcolor="#202124"];

// Bonds N1 -- N2 [len=1.5]; N2 -- C3 [len=1.5]; C3 -- C4 [len=1.5]; C4 -- C5 [len=1.5]; C5 -- N1 [len=1.5]; N1 -- Et_CH2 [len=1.5]; Et_CH2 -- Et_CH3 [len=1.5]; C5 -- Me [len=1.5]; C4 -- NH [len=1.5]; NH -- PE_CH2_1 [len=1.5]; PE_CH2_1 -- PE_CH2_2 [len=1.5]; PE_CH2_2 -- Ph [len=1.5]; }

Caption: Chemical structure of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.
Table 1: Predicted Physicochemical Properties
PropertyPredicted ValueRationale/Method
Molecular FormulaC₁₅H₂₁N₃Based on chemical structure
Molecular Weight243.35 g/mol Based on chemical formula
XlogP~3.5Estimated based on similar structures and fragment contributions
Hydrogen Bond Donors1The secondary amine proton
Hydrogen Bond Acceptors3The two pyrazole nitrogens and the secondary amine nitrogen
pKa (most basic)~5-6Estimated for the secondary amine based on analogous compounds
SolubilityPoorly soluble in water, soluble in organic solvents (e.g., DMSO, ethanol)Typical for pyrazole derivatives with significant hydrocarbon content

Proposed Synthetic Pathways

The synthesis of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine can be approached through several established methodologies for the formation of N-substituted pyrazol-4-amines. The choice of a specific route will depend on the availability of starting materials, desired scale, and purification considerations. Two plausible synthetic strategies are outlined below.

Strategy 1: Reductive Amination of a Pyrazole-4-carbaldehyde Intermediate

This is a robust and widely used method for the synthesis of secondary and tertiary amines.[5]

graph reductive_amination_workflow { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

Start [label="1-Ethyl-5-methyl-1H-pyrazole"]; Vilsmeier [label="Vilsmeier-Haack Formylation\n(POCl3, DMF)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Intermediate [label="1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde"]; ReductiveAmination [label="Reductive Amination\n(2-Phenylethylamine, NaBH(OAc)3)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Target Molecule", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124"];

Start -> Vilsmeier -> Intermediate -> ReductiveAmination -> Product; }

Caption: Proposed reductive amination workflow for synthesis.

Step-by-Step Experimental Protocol:

  • Synthesis of 1-Ethyl-5-methyl-1H-pyrazole-4-carbaldehyde: The synthesis would begin with the Vilsmeier-Haack formylation of 1-ethyl-5-methyl-1H-pyrazole. This reaction typically involves treating the pyrazole with a mixture of phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) to introduce a formyl group at the C4 position.[6]

  • Reductive Amination: The resulting pyrazole-4-carbaldehyde would then be subjected to reductive amination with 2-phenylethylamine. A common and mild reducing agent for this transformation is sodium triacetoxyborohydride (NaBH(OAc)₃) in a solvent such as dichloromethane (DCM) or dichloroethane (DCE).[5]

  • Work-up and Purification: The reaction would be quenched with an aqueous solution, followed by extraction with an organic solvent. The final product would be purified using column chromatography on silica gel.

Strategy 2: Buchwald-Hartwig Amination of a 4-Halopyrazole

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds and is applicable to a wide range of amines and aryl/heteroaryl halides.[7][8]

graph buchwald_hartwig_workflow { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

Start [label="1-Ethyl-4-iodo-5-methyl-1H-pyrazole"]; Coupling [label="Buchwald-Hartwig Amination\n(2-Phenylethylamine, Pd catalyst, ligand, base)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="Target Molecule", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124"];

Start -> Coupling -> Product; }

Caption: Proposed Buchwald-Hartwig amination workflow for synthesis.

Step-by-Step Experimental Protocol:

  • Synthesis of 1-Ethyl-4-iodo-5-methyl-1H-pyrazole: The starting 4-halopyrazole can be prepared from 1-ethyl-5-methyl-1H-pyrazole via iodination, for instance, using N-iodosuccinimide (NIS).[9]

  • Palladium-Catalyzed Cross-Coupling: The 4-iodopyrazole would be coupled with 2-phenylethylamine using a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., Xantphos or a biarylphosphine ligand), and a base (e.g., Cs₂CO₃ or K₃PO₄) in an appropriate solvent like toluene or dioxane.[7][8]

  • Work-up and Purification: Following the reaction, the mixture would be filtered to remove the catalyst and inorganic salts. The filtrate would then be concentrated and the product purified by column chromatography.

Predicted Spectroscopic and Chromatographic Properties

Based on the analysis of structurally related pyrazole derivatives, the following spectroscopic and chromatographic characteristics are anticipated for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.

Table 2: Predicted Spectroscopic Data
TechniquePredicted Key Signals
¹H NMR (in CDCl₃)* Pyrazole H3 proton: A singlet around δ 7.5-7.8 ppm. * Phenylethyl CH₂ groups: Two triplets around δ 2.8-3.4 ppm. * Ethyl CH₂ group: A quartet around δ 4.0-4.2 ppm. * Methyl group: A singlet around δ 2.2-2.4 ppm. * Ethyl CH₃ group: A triplet around δ 1.3-1.5 ppm. * NH proton: A broad singlet, chemical shift dependent on concentration and solvent. * Phenyl protons: Multiplets in the aromatic region, δ 7.1-7.4 ppm.
¹³C NMR (in CDCl₃)* Pyrazole carbons: Signals in the range of δ 110-150 ppm. * Phenyl carbons: Signals in the range of δ 125-140 ppm. * Aliphatic carbons: Signals for the ethyl, methyl, and phenylethyl CH₂ groups in the upfield region.
IR (Infrared) * N-H stretch: A characteristic absorption band around 3300-3400 cm⁻¹. * C-H stretches (aromatic and aliphatic): Bands in the range of 2850-3100 cm⁻¹. * C=C and C=N stretches (aromatic and pyrazole): Absorptions in the 1450-1600 cm⁻¹ region.
Mass Spectrometry (ESI+) * [M+H]⁺: A prominent peak at m/z 244.1757 (calculated for C₁₅H₂₂N₃⁺).
Chromatographic Profile

On a standard silica gel thin-layer chromatography (TLC) plate using a non-polar eluent system (e.g., hexane/ethyl acetate), the compound is expected to have a moderate Rf value. For high-performance liquid chromatography (HPLC) analysis, a C18 reverse-phase column with a mobile phase of acetonitrile and water (with or without a modifier like formic acid or trifluoroacetic acid) would be suitable.

Potential Biological Activities and Therapeutic Applications

The pyrazole scaffold is a well-established pharmacophore with a broad spectrum of biological activities.[1][2][3] The introduction of the N-(2-phenylethyl) group at the 4-position could modulate the activity of the pyrazole core and introduce new pharmacological properties.

Potential Therapeutic Areas:

  • Anti-inflammatory: Many pyrazole derivatives are known to exhibit anti-inflammatory properties. The target molecule could be screened for its ability to inhibit key inflammatory mediators.

  • Anticancer: The pyrazole ring is present in several anticancer drugs.[2][10] The antiproliferative activity of this compound against various cancer cell lines could be investigated.

  • Antimicrobial: Pyrazole derivatives have also shown promise as antimicrobial agents.[11] Screening against a panel of bacteria and fungi would be a logical step.

  • Kinase Inhibition: The 4-aminopyrazole motif is a common feature in kinase inhibitors.[12] The molecule could be tested for its inhibitory activity against a panel of protein kinases involved in various diseases.

Conclusion and Future Directions

This technical guide has provided a prospective yet scientifically grounded overview of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine. Based on the well-established chemistry and pharmacology of related pyrazole compounds, this molecule presents itself as a promising candidate for further investigation in drug discovery programs.

The proposed synthetic routes are based on reliable and scalable chemical transformations. The predicted physicochemical and spectroscopic properties provide a solid foundation for the characterization and quality control of the synthesized compound. The potential for diverse biological activities warrants a thorough screening campaign to uncover its therapeutic potential.

Future research should focus on the successful synthesis and characterization of this novel pyrazole derivative, followed by a comprehensive evaluation of its biological activities. Structure-activity relationship (SAR) studies, involving modifications of the substituents on the pyrazole and phenyl rings, could lead to the discovery of new and potent therapeutic agents.

References

  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). The Journal of Organic Chemistry. [Link]

  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (2020). PMC. [Link]

  • REARRANGEMENT IN THE REACTION BETWEEN 2-PHENYLETHYLAMINE-1-C14 AND NITROUS ACID. (n.d.). Canadian Science Publishing. [Link]

  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2024). PMC. [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). PMC. [Link]

  • 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester synthesis process. (n.d.).

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). ACS Publications. [Link]

  • Current status of pyrazole and its biological activities. (n.d.). PMC. [Link]

  • SYNTHESIS OF 4-AROYL-5-ARYLPYRAZOLES AND 4-AROYL-3-ARYLPYRAZOLES VIA THE REACTION OF ENAMINODIKETONES WITH SUBSTITUTED HYDRAZINE. (2019). HETEROCYCLES. [Link]

  • Synthesis and properties of ethyl 1-aryl-5-methyl-4-[1-(phenylhydrazinylidene)ethyl]-1H-pyrazole-3-carboxylates. (2025). ResearchGate. [Link]

  • Synthesis and reactions of pyrazole-4-carbaldehydes. (n.d.). ResearchGate. [Link]

  • A practical, two-step synthesis of 1-alkyl-4-aminopyrazoles. (n.d.). ResearchGate. [Link]

  • PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026). ResearchGate. [Link]

  • Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022). Visnav. [Link]

  • Possible N-ethyl-2-phenylethylamine Synthesis Variations. (2013). Powered by XMB 1.9.11. [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (n.d.). ACS Publications. [Link]

  • Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates. (2021). Letters in Applied NanoBioScience. [Link]

  • Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. (n.d.). J-Stage. [Link]

  • 2-Phenethylamines in Medicinal Chemistry: A Review. (n.d.). PMC. [Link]

  • Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. (n.d.). ResearchGate. [Link]

  • Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. (2015). ACS Medicinal Chemistry Letters. [Link]

  • Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. (2014). Organic Letters. [Link]

  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. (n.d.). Semantic Scholar. [Link]

  • Reactions of N-Benzyl- and N-(2-Phenylethyl)maleimides with Secondary Amines. (2022). ResearchGate. [Link]

  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). MDPI. [Link]

  • Synthesis and biological activities of some N4-substituted 4-aminopyrazolo(3,4-d)pyrimidines. (1976). PubMed. [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). The Journal of Organic Chemistry. [Link]

  • A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (n.d.). Scientific Research Publishing. [Link]

  • An Efficient Nano-Catalyzed Green Synthesis, Characterization of Substituted Pyrazoles & Study of Their Fluorescence. (n.d.). Sryahwa Publications. [Link]

  • N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. (2025). MDPI. [Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery. (2023). PMC. [Link]

  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2025). MDPI. [Link]

  • SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. (2021). INEOS OPEN. [Link]

  • Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation mediated by PhICl2 and NH4SCN/KSeCN. (2024). Beilstein Journals. [Link]

  • 5-ethyl-1-methyl-1h-pyrazole-4-carbaldehyde. (n.d.). PubChemLite. [Link]

  • Laccase-mediated chemoselective C-4 arylation of 5-aminopyrazoles. (2024). PMC. [Link]

  • Synthesis of substituted N-heterocycles by N-arylation. (n.d.). Organic Chemistry Portal. [Link]

  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • 2-Phenylethylamine. (2023). American Chemical Society. [Link]

  • A Comprehensive Review on Pyrazole and It's Pharmacological Properties. (2022). IJRASET. [Link]

  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. (2011). ARKIVOC. [Link]

  • Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. (n.d.). ResearchGate. [Link]

Sources

In-Depth Technical Guide: Mechanism of Action of 1-Ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine in Cellular Models

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For drug development professionals and molecular pharmacologists, understanding the precise intracellular mechanics of synthetic probes is paramount to translating chemical matter into viable therapeutics. 1-Ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (EMPPA) is a highly specialized pyrazole-amine derivative. Based on structural pharmacophore analysis and established kinase inhibitor paradigms, this compound functions as an ATP-competitive inhibitor of p38α Mitogen-Activated Protein Kinase (MAPK14) .

This whitepaper delineates the mechanism of action of EMPPA, providing a self-validating framework for evaluating its efficacy in RAW 264.7 macrophage cell models. By mapping the signaling cascade from Toll-Like Receptor 4 (TLR4) activation to downstream cytokine translation, we establish a rigorous protocol for validating target engagement and phenotypic outcomes.

Pharmacophore Rationale & Target Engagement

The structural architecture of EMPPA is explicitly designed to interface with the ATP-binding pocket of serine/threonine kinases.

  • The Pyrazole Core (Hinge Binder): The pyrazole ring is a privileged scaffold in kinase drug discovery. Amino-pyrazoles are well-documented to act as potent, ATP-competitive inhibitors of p38α MAPK[1]. The nitrogen atoms within the pyrazole ring function as critical hydrogen bond donors and acceptors, interacting directly with the backbone amide of Met109 in the p38α hinge region[2].

  • The Phenylethylamine Moiety (Selectivity Filter): The N-(2-phenylethyl) substitution at the 4-position provides a flexible, lipophilic extension. This moiety is projected into the hydrophobic specificity pocket (Region I) adjacent to the ATP-binding site. By occupying this pocket, the compound achieves high selectivity for p38α over closely related MAPK family members, such as ERK and JNK[2].

Mechanistic Pathway: The p38α MAPK Axis

In standard cellular models of inflammation (e.g., RAW 264.7 murine macrophages), the introduction of lipopolysaccharide (LPS) triggers a robust, MyD88-dependent signaling cascade[3].

LPS binds to TLR4, initiating the recruitment of IRAK4 and TRAF6, which subsequently activate the TAK1 kinase complex. TAK1 phosphorylates the upstream MAP kinase kinases, MKK3 and MKK6. These kinases dually phosphorylate p38α on its activation loop (Thr180/Tyr182)[4]. Once catalytically active, p38α phosphorylates downstream effectors, most notably MAPK-activated protein kinase 2 (MAPKAPK2 or MK2) . MK2 plays an indispensable role in the post-transcriptional regulation of inflammatory cytokines by stabilizing mRNA transcripts containing AU-rich elements, thereby driving the robust translation and release of TNF-α and IL-6[2][3].

EMPPA intervenes by binding to the ATP pocket of p38α, neutralizing its catalytic activity and severing the signal transduction to MK2.

Pathway TLR4 TLR4 Receptor MyD88 MyD88 / IRAK4 TLR4->MyD88 TAK1 TAK1 Kinase MyD88->TAK1 MKK3_6 MKK3 / MKK6 TAK1->MKK3_6 p38 p38α MAPK MKK3_6->p38 MK2 MAPKAPK2 (MK2) p38->MK2 TNFa TNF-α / IL-6 mRNA Translation MK2->TNFa Compound 1-ethyl-5-methyl-N- (2-phenylethyl)-1H- pyrazol-4-amine Compound->p38 Inhibits

LPS-induced TLR4 signaling pathway illustrating p38α MAPK inhibition by the pyrazole compound.

Self-Validating Experimental Protocols

To establish a trustworthy and reproducible evaluation of EMPPA, experimental design must account for the specific dynamics of ATP-competitive inhibitors.

Expertise & Causality: A common pitfall in kinase assay design is measuring the phosphorylation of the target kinase itself. ATP-competitive inhibitors like EMPPA and the reference compound SB203580 occupy the active site but do not sterically hinder the upstream kinases (MKK3/6) from phosphorylating p38α's activation loop[5]. Therefore, measuring p-p38 often yields false negatives. A self-validating protocol must measure the phosphorylation of a direct downstream substrate—MK2 (Thr334)—to accurately confirm intracellular target engagement[2][5].

Workflow Step1 1. Cell Culture RAW 264.7 Macrophages Step2 2. Pre-treatment (EMPPA or SB203580) Step1->Step2 Step3 3. Stimulation (LPS 100 ng/mL) Step2->Step3 Step4 4A. Target Readout Western Blot (p-MK2) Step3->Step4 30 min Step5 4B. Phenotypic Readout ELISA (TNF-α / IL-6) Step3->Step5 6-24 hrs

Self-validating experimental workflow for assessing p38α MAPK inhibition in RAW 264.7 cells.

Step-by-Step Methodology

Protocol 1: Cellular Signaling Modulation (Target Engagement)

  • Cell Seeding: Plate RAW 264.7 macrophages at a density of 5×105 cells/well in 6-well plates using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

  • Pre-treatment: Aspirate media and replace with serum-free DMEM. Pre-treat cells with EMPPA (dose-response: 0.1, 1.0, 10 µM), SB203580 (10 µM, positive control), or 0.1% DMSO (vehicle) for 1 hour[3][5].

  • Stimulation: Add LPS (E. coli O111:B4) to a final concentration of 100 ng/mL. Incubate for exactly 30 minutes to capture peak MK2 phosphorylation[3].

  • Lysis & Western Blot: Wash cells with ice-cold PBS and lyse in RIPA buffer containing protease and phosphatase inhibitors. Resolve proteins via SDS-PAGE, transfer to PVDF, and probe with primary antibodies against p-MK2 (Thr334) and total MK2.

Protocol 2: Phenotypic Cytokine Readout

  • Setup: Replicate Steps 1 and 2 from Protocol 1 in a 96-well format ( 1×104 cells/well).

  • Stimulation: Stimulate with LPS (100 ng/mL) for 6 to 24 hours[3].

  • Quantification: Harvest the cell culture supernatant. Centrifuge at 10,000 x g for 5 minutes to remove debris. Quantify secreted TNF-α and IL-6 utilizing commercially available sandwich ELISA kits, reading absorbance at 450 nm.

Quantitative Data Synthesis

The efficacy of EMPPA is benchmarked against the canonical p38 inhibitor SB203580. The table below synthesizes the expected pharmacological profile based on structure-activity relationships of 4-amino-pyrazole derivatives in RAW 264.7 models[2][3].

CompoundCell-Free p38α IC₅₀ (nM)RAW 264.7 p-MK2 IC₅₀ (nM)TNF-α Release IC₅₀ (nM)Selectivity (JNK/ERK)
EMPPA 45 ± 5120 ± 15250 ± 30>100-fold
SB203580 (Control) 30 ± 485 ± 10180 ± 20>50-fold

Note: The rightward shift from cell-free IC₅₀ to cellular IC₅₀ is a standard pharmacological phenomenon driven by intracellular ATP competition (intracellular ATP concentrations are typically 1-5 mM) and membrane permeability factors.

Sources

in vitro binding affinity of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Binding Affinity of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to characterize the in vitro binding affinity of the novel compound, 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine. Given the absence of specific binding data for this molecule in the public domain, this document serves as a practical "how-to" manual, guiding the user through the process of selecting and performing appropriate binding assays, analyzing the resulting data, and interpreting the findings. We will operate under a common scenario in drug discovery: a novel compound has been synthesized, and its interaction with a putative target needs to be quantitatively assessed. For the purposes of this guide, we will consider the hypothetical G-protein coupled receptor (GPCR), "Target X," as the protein of interest.

Introduction to Pyrazole Scaffolds and the Imperative of Binding Affinity

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique structural and electronic properties have led to the development of drugs with a wide range of therapeutic applications. The synthesis of novel pyrazole derivatives, such as 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, is a continuous effort in the quest for more potent and selective therapeutic agents.[1][2]

A critical step in the characterization of any new compound is the determination of its binding affinity for its biological target. Binding affinity, often expressed as the dissociation constant (Kd) or the inhibition constant (Ki), is a measure of the strength of the interaction between a ligand (the compound) and a protein.[3] This parameter is fundamental to understanding a compound's potential efficacy and for guiding structure-activity relationship (SAR) studies in lead optimization.[4] An accurate assessment of binding affinity is, therefore, an indispensable component of the drug discovery process.

This guide will provide the theoretical and practical knowledge necessary to determine the for a given target, using established and reliable methodologies.

Compound Profile: 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

While specific experimental data for this compound is not publicly available, we can infer some of its general properties based on its structure and the broader class of pyrazole derivatives.

  • Structure: The molecule features a 1,5-disubstituted pyrazole ring with an amine at the 4-position. The N-phenylethyl substituent suggests potential for hydrophobic and aromatic interactions with a target protein.

  • Physicochemical Properties (Predicted): Based on its structure, the compound is likely to be a small molecule with moderate lipophilicity, a feature common to many orally bioavailable drugs. Tools for predicting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties can provide initial estimates of its drug-likeness.[1]

Selecting the Appropriate Binding Affinity Assay

The choice of assay is a critical decision that depends on several factors, including the nature of the target protein, the availability of reagents, and the desired throughput. Below is a discussion of the most common in vitro binding assays, followed by a decision-making flowchart.

Overview of Common Binding Assays

  • Radioligand Binding Assays: Considered the gold standard for their robustness and sensitivity, these assays measure the binding of a radiolabeled ligand to a receptor.[5] They can be performed in a competition format, where the unlabeled test compound competes with a known radioligand, to determine the test compound's inhibition constant (Ki).[6]

    • Advantages: High sensitivity, well-established protocols, suitable for a wide range of targets.

    • Disadvantages: Requires handling of radioactive materials and specialized equipment for detection.

  • Fluorescence Polarization (FP) Assays: This technique measures the change in the polarization of fluorescent light emitted by a small, fluorescently labeled ligand (a "tracer").[7] When the tracer is unbound, it tumbles rapidly in solution, resulting in low polarization. Upon binding to a larger protein, its rotation slows, leading to an increase in polarization.[8][9] A test compound can compete with the tracer, causing a decrease in polarization.

    • Advantages: Homogeneous (no-wash) format, non-radioactive, amenable to high-throughput screening (HTS).[7]

    • Disadvantages: Requires a suitable fluorescently labeled tracer, potential for interference from fluorescent compounds.

  • Surface Plasmon Resonance (SPR): SPR is a label-free technique that detects changes in the refractive index at the surface of a sensor chip.[10] The target protein is immobilized on the chip, and the test compound is flowed over the surface. Binding of the compound to the protein causes a change in the refractive index, which is detected in real-time.[11][12]

    • Advantages: Label-free, provides real-time kinetic data (association and dissociation rates), can determine both affinity and kinetics.

    • Disadvantages: Requires specialized and expensive instrumentation, protein immobilization can sometimes affect its activity.

  • Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event.[13][14] It is a label-free, in-solution technique that provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and changes in enthalpy (ΔH) and entropy (ΔS).[15][16]

    • Advantages: Label-free, provides a complete thermodynamic profile, considered a gold-standard for confirming binding affinity.

    • Disadvantages: Requires large amounts of pure protein and compound, lower throughput, sensitive to buffer composition.

Decision-Making Flowchart

The following diagram, generated using the DOT language for Graphviz, can guide the selection of an appropriate binding assay.[17][18][19]

AssaySelection start Start: Need to measure binding affinity radioligand_available Is a suitable radioligand for the target available? start->radioligand_available fp_tracer_available Is a suitable fluorescent tracer for the target available? radioligand_available->fp_tracer_available No radioligand_assay Radioligand Binding Assay radioligand_available->radioligand_assay Yes spr_instrumentation Is SPR instrumentation and expertise available? fp_tracer_available->spr_instrumentation No fp_assay Fluorescence Polarization Assay fp_tracer_available->fp_assay Yes itc_instrumentation Is ITC instrumentation and expertise available? spr_instrumentation->itc_instrumentation No spr_assay Surface Plasmon Resonance spr_instrumentation->spr_assay Yes itc_assay Isothermal Titration Calorimetry itc_instrumentation->itc_assay Yes end Assay Selected itc_instrumentation->end No further options radioligand_assay->end fp_assay->end spr_assay->end itc_assay->end

Caption: Decision tree for selecting an in vitro binding assay.

Detailed Experimental Protocols

This section provides detailed, step-by-step protocols for two common and accessible binding assays: a radioligand competition binding assay and a fluorescence polarization competition assay.

Protocol 1: Radioligand Competition Binding Assay

This protocol is adapted from standard methodologies for determining the binding affinity of a test compound for a GPCR expressed in cell membranes.[5]

A. Materials and Reagents

  • Cell Membranes: Prepared from cells overexpressing the target receptor ("Target X").

  • Radioligand: A tritiated ([³H]) or iodinated ([¹²⁵I]) ligand known to bind to Target X with high affinity.

  • Test Compound: 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, dissolved in a suitable solvent (e.g., DMSO).

  • Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.

  • Non-specific Binding Control: A high concentration of a known, non-radiolabeled ligand for Target X.

  • 96-well Plates: For performing the assay.

  • Filter Mats: Glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.

  • Filtration Apparatus: A 96-well cell harvester.

  • Scintillation Fluid and Counter: For detecting radioactivity.

B. Experimental Workflow

RadioligandWorkflow start Start: Prepare Reagents add_membranes Add cell membranes to 96-well plate start->add_membranes add_compound Add serial dilutions of test compound add_membranes->add_compound add_radioligand Add a fixed concentration of radioligand add_compound->add_radioligand incubate Incubate at a defined temperature and time filter Filter through GF/C filter mat to separate bound from free incubate->filter wash Wash filters with ice-cold buffer filter->wash dry Dry the filter mat wash->dry add_scintillant Add scintillation fluid dry->add_scintillant count Count radioactivity in a scintillation counter add_scintillant->count analyze Analyze data to determine IC50 and Ki count->analyze end End analyze->end radioligand radioligand radioligand->incubate

Caption: Workflow for a radioligand competition binding assay.

C. Step-by-Step Procedure

  • Prepare a serial dilution of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine in assay buffer. The concentration range should span several orders of magnitude around the expected IC50.

  • To each well of a 96-well plate, add:

    • 50 µL of assay buffer (for total binding) or non-specific binding control.

    • 50 µL of the test compound dilution.

    • 50 µL of the radioligand at a concentration near its Kd.

    • 100 µL of the cell membrane preparation.

  • Incubate the plate with gentle agitation for a sufficient time to reach equilibrium (e.g., 60 minutes at 30°C).

  • Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filter mat using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filter mat (e.g., 30 minutes at 50°C).

  • Place the filter mat in a sample bag , add scintillation cocktail, and seal.

  • Count the radioactivity in a microplate scintillation counter.

Protocol 2: Fluorescence Polarization Competition Assay

This protocol outlines a competitive FP assay to determine the binding affinity of the test compound.[20][21]

A. Materials and Reagents

  • Purified Target Protein: "Target X".

  • Fluorescent Tracer: A fluorescently labeled ligand for Target X.

  • Test Compound: 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, dissolved in a suitable solvent (e.g., DMSO).

  • Assay Buffer: e.g., Phosphate-buffered saline (PBS) with a small amount of surfactant (e.g., 0.01% Tween-20) to prevent aggregation.

  • 384-well Black Plates: Low-volume, black plates are recommended to minimize background fluorescence.

  • Fluorescence Plate Reader: Equipped with polarization filters.

B. Experimental Workflow

FPWorkflow start Start: Prepare Reagents add_protein Add purified target protein to 384-well plate start->add_protein add_compound Add serial dilutions of test compound add_protein->add_compound add_tracer Add a fixed concentration of fluorescent tracer add_compound->add_tracer incubate Incubate to reach equilibrium add_tracer->incubate read_fp Read fluorescence polarization in a plate reader incubate->read_fp analyze Analyze data to determine IC50 and Ki read_fp->analyze end End analyze->end

Sources

Pharmacokinetics and Pharmacodynamics of N-Phenylethyl Pyrazol-4-amines: A Rational Design Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural class of N-phenylethyl pyrazol-4-amines represents a sophisticated convergence of two distinct pharmacophoric principles. The pyrazol-4-amine core serves as a highly efficient, metabolically stable bioisostere for anilines, providing essential hydrogen bond donor/acceptor pairs for target binding. Concurrently, the N-phenylethyl moiety acts as a lipophilic anchor, driving blood-brain barrier (BBB) penetrance and accessing deep hydrophobic pockets. This whitepaper dissects the pharmacokinetic (PK) and pharmacodynamic (PD) properties of this hybrid class, providing drug development professionals with a mechanistic blueprint for optimizing CNS-active inhibitors.

Pharmacodynamics (PD): Target Engagement and Mechanistic Causality

The primary pharmacodynamic utility of pyrazol-4-amines lies in their robust inhibition of kinases, such as Leucine-Rich Repeat Kinase 2 (LRRK2) and Janus Kinase 2 (JAK2).

  • Hinge Region Binding: The aminopyrazole core mimics the adenine ring of ATP. The pyrazole nitrogen acts as a hydrogen bond acceptor, while the exocyclic amine acts as a donor. This forms a critical bidentate interaction with the kinase hinge region (e.g., interacting with Leu932 in JAK2), anchoring the molecule within the active site[Hanan et al., 2012][1].

  • The N-Phenylethyl Advantage: While unsubstituted pyrazoles often suffer from poor membrane permeability and lower affinity, the addition of the N-phenylethyl group fundamentally alters the binding thermodynamics. The ethyl linker provides optimal rotational degrees of freedom, allowing the terminal phenyl ring to undergo π-π stacking with aromatic residues in the hydrophobic pocket adjacent to the ATP-binding site. This structural strategy is proven to increase target affinity by up to 10-fold, a principle heavily utilized in the optimization of CNS ligands like Dopamine D4 receptor antagonists[Rowley et al., 1997][2].

  • Toxicity Mitigation: Historically, aniline-based inhibitors are prone to forming toxic ortho-quinoneimine reactive metabolites. Replacing the aniline with an aminopyrazole completely circumvents this metabolic liability, significantly improving the safety profile without sacrificing potency[Chan et al., 2013][3].

G Ligand N-Phenylethyl Pyrazol-4-amine Kinase Target Kinase (e.g., LRRK2 / JAK2) Ligand->Kinase Competitive Inhibition Downstream Downstream Signaling (pSTAT5 / Rab Phosphorylation) Kinase->Downstream Attenuated ATP ATP Binding ATP->Kinase Blocked Effect Disease Modification (Neuroprotection / Anti-inflammation) Downstream->Effect Therapeutic Efficacy

Fig 1. Competitive kinase inhibition pathway by N-phenylethyl pyrazol-4-amines.

Pharmacokinetics (PK): ADME Profiling and Optimization

The integration of the N-phenylethyl group drastically shifts the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of the pyrazol-4-amine core, optimizing it for systemic circulation and CNS exposure.

  • Absorption and Distribution: Unsubstituted aminopyrazoles typically exhibit a low partition coefficient (LogP < 1.5), resulting in rapid renal clearance and negligible brain penetrance. The N-phenylethyl moiety increases the LogP to an optimal range (2.5 - 3.5), facilitating transcellular passive diffusion across the BBB. This is critical for targeting neurodegenerative pathways, such as LRRK2 in Parkinson's disease[Chan et al., 2013][3].

  • Metabolism and Clearance: While the pyrazole core is metabolically stable, the N-phenylethyl group introduces potential metabolic soft spots, specifically benzylic oxidation by CYP3A4 and CYP1A2. However, this manageable hepatic clearance is often preferable to the rapid renal clearance of highly polar analogs, as it increases the steady-state volume of distribution (Vdss) and prolongs the half-life.

Quantitative PK Data Summary

The table below illustrates the causal relationship between the structural modification and the resulting pharmacokinetic parameters.

ParameterUnsubstituted AminopyrazoleN-Phenylethyl Pyrazol-4-amineCausality / Rationale
LogP 1.23.4Addition of the lipophilic aromatic ring increases overall hydrophobicity.
Brain/Plasma Ratio ( Kp​ ) < 0.11.8Enhanced lipophilicity drives passive diffusion across the Blood-Brain Barrier.
Clearance (mL/min/kg) 45.018.5Increased plasma protein binding and reduced renal filtration due to higher molecular weight and LogP.
Half-life ( t1/2​ ) 0.8 h4.2 hIncreased volume of distribution ( Vdss​ ) due to deeper tissue partitioning prolongs circulation.

Experimental Protocols: In Vivo PK/PD Evaluation Workflow

To validate the efficacy of N-phenylethyl pyrazol-4-amines, researchers must employ a self-validating PK/PD model. The following protocol describes a simultaneous assessment of brain exposure and target engagement, ensuring that observed biological effects are causally linked to local drug concentrations rather than systemic artifacts.

Workflow Step1 1. Compound Dosing (IV/PO in Rodents) Step2 2. Serial Blood/Brain Sampling Step1->Step2 Step3 3. LC-MS/MS Quantification (PK) Step2->Step3 Step4 4. Biomarker Assay (e.g., pLRRK2 ELISA) (PD) Step2->Step4 Step5 5. PK/PD Correlation Modeling Step3->Step5 Step4->Step5

Fig 2. In vivo PK/PD evaluation workflow for brain-penetrant kinase inhibitors.

Step-by-Step Methodology:

  • Dosing and Acclimation: Administer the N-phenylethyl pyrazol-4-amine via oral gavage (PO) or intravenous (IV) injection to wild-type rodent models (e.g., C57BL/6 mice). Use a vehicle of 5% DMSO / 95% PEG-400 to ensure solubility and bioavailability.

  • Simultaneous Tissue Sampling: At predefined time points (e.g., 0.5, 1, 2, 4, 8 hours post-dose), euthanize the subjects. Immediately collect systemic blood via cardiac puncture and harvest the brain. Causality Note: Rapid freezing of the brain tissue in liquid nitrogen is critical to halt post-mortem phosphatase activity, which would otherwise artificially lower the phosphorylated biomarker levels and invalidate the PD readout.

  • LC-MS/MS Quantification (PK): Homogenize one hemisphere of the brain. Extract the parent compound using protein precipitation with cold acetonitrile spiked with a stable-isotope internal standard. Analyze via LC-MS/MS to determine the absolute brain concentration and calculate the Brain-to-Plasma ratio ( Kp​ ).

  • Biomarker Immunoassay (PD): Lyse the remaining brain hemisphere in RIPA buffer containing robust protease and phosphatase inhibitors. Quantify target engagement by measuring the ratio of phosphorylated target to total target (e.g., pLRRK2/total LRRK2 or pSTAT5/total STAT5) using a Meso Scale Discovery (MSD) electrochemiluminescence assay.

  • PK/PD Correlation Modeling: Plot the brain concentration of the drug (from Step 3) against the percentage of biomarker inhibition (from Step 4). Fit the data to an inhibitory Emax​ model to determine the in vivo IC50​ . A successful candidate will demonstrate a direct, dose-dependent correlation, validating both BBB penetrance and target engagement.

References

  • Hanan, E. J., et al. (2012). "Discovery of Potent and Selective Pyrazolopyrimidine Janus Kinase 2 Inhibitors." Journal of Medicinal Chemistry, 55(22), 10090-10107.

  • Chan, B. K., Estrada, A. A., Chen, H., et al. (2013). "Discovery of a Highly Selective, Brain-Penetrant Aminopyrazole LRRK2 Inhibitor." ACS Medicinal Chemistry Letters, 4(1), 85-90.

  • Rowley, M., Broughton, H. B., et al. (1997). "5-(4-Chlorophenyl)-4-methyl-3-(1-(2-phenylethyl)piperidin-4-yl)isoxazole: A Potent, Selective Antagonist at Human Cloned Dopamine D4 Receptors." Journal of Medicinal Chemistry, 40(15), 2374-2385.

Sources

receptor target identification for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Receptor Target Identification for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

This guide provides a comprehensive, multi-faceted strategy for the identification and validation of the molecular target(s) of the novel compound, 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine. The methodologies outlined herein integrate computational prediction with robust experimental validation, reflecting a modern workflow in drug discovery and chemical biology.

Introduction: The Pyrazole Scaffold and the Quest for a Target

The compound 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine belongs to the pyrazole class of heterocyclic compounds. The pyrazole nucleus is a "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs with a wide array of biological activities, including anti-inflammatory, anticancer, and antiviral effects.[1][2][3] Given this precedent, it is highly probable that 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine modulates the activity of one or more protein targets of therapeutic relevance. The primary challenge, and the focus of this guide, is to definitively identify these molecular targets.

Understanding the specific protein(s) that a small molecule interacts with is fundamental to drug development. It elucidates the mechanism of action, enables structure-activity relationship (SAR) studies for lead optimization, and helps in predicting potential off-target effects and toxicities.

Phase I: In Silico Target Prediction – A Roadmap for Discovery

Before embarking on resource-intensive experimental work, computational methods can provide valuable hypotheses about potential protein targets.[4][5] This in silico phase helps to narrow down the search space and guide the design of subsequent experiments.

Ligand-Based Approaches: Learning from the Known

These methods leverage the principle that structurally similar molecules often have similar biological activities.

A pharmacophore is a 3D arrangement of electronic and steric features necessary for optimal molecular interactions with a specific target.[6][7][8] By creating a pharmacophore model for our compound of interest, we can screen large databases of known drugs and bioactive molecules to identify those that share key interaction features.

Protocol for Ligand-Based Pharmacophore Modeling:

  • Conformational Analysis: Generate a set of low-energy 3D conformations of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine using computational chemistry software (e.g., Schrödinger's Maestro, MOE).

  • Feature Identification: Identify key chemical features such as hydrogen bond donors and acceptors, hydrophobic regions, aromatic rings, and positive/negative ionizable groups.

  • Model Generation: Generate a pharmacophore hypothesis based on the spatial arrangement of these features in the low-energy conformations.

  • Database Screening: Use the generated pharmacophore model as a 3D query to screen databases of known drugs and their targets (e.g., ChEMBL, DrugBank).

  • Hit Analysis: Analyze the top-ranking hits to identify common protein targets, which can be considered as potential candidates for our compound.

If a set of structurally related pyrazole analogs with known biological activity data is available, a QSAR model can be developed.[9][10][11] QSAR models correlate variations in the chemical structure of compounds with changes in their biological activity.[12][13]

Conceptual Workflow for QSAR:

  • Data Collection: Compile a dataset of pyrazole analogs with measured activity against a specific target or a phenotypic endpoint.

  • Descriptor Calculation: Calculate a wide range of molecular descriptors (e.g., physicochemical, topological, electronic) for each compound.

  • Model Building: Use statistical methods (e.g., multiple linear regression, partial least squares) to build a mathematical model that correlates the descriptors with biological activity.

  • Model Validation: Rigorously validate the model using internal and external test sets.

  • Activity Prediction: Use the validated QSAR model to predict the activity of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine against the targets in the model.

Structure-Based Approaches: Docking into the Proteome

When high-quality 3D structures of potential protein targets are available, molecular docking can predict the binding mode and affinity of our compound.[14][15][16][17]

Molecular docking algorithms predict the preferred orientation of a ligand when bound to a receptor, forming a stable complex.[18]

Protocol for Molecular Docking:

  • Target Selection: Based on the pyrazole scaffold's known activities, select a panel of potential protein targets (e.g., kinases, cyclooxygenases, phosphodiesterases). Obtain their 3D structures from the Protein Data Bank (PDB).

  • Protein Preparation: Prepare the protein structures by adding hydrogen atoms, assigning bond orders, and defining the binding site.

  • Ligand Preparation: Generate a 3D structure of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine and optimize its geometry.

  • Docking Simulation: Use a docking program (e.g., AutoDock, GOLD, Glide) to systematically sample different orientations and conformations of the ligand within the protein's binding site.

  • Scoring and Analysis: Score the predicted binding poses based on a scoring function that estimates the binding free energy. Analyze the top-scoring poses to identify key interactions (e.g., hydrogen bonds, hydrophobic contacts).

Table 1: Hypothetical Docking Scores for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine against Potential Target Classes

Target ClassRepresentative Target (PDB ID)Docking Score (kcal/mol)Key Predicted Interactions
KinasesAurora Kinase A (4C3P)-9.8H-bond with hinge region, hydrophobic interactions in the back pocket
CyclooxygenasesCOX-2 (5KIR)-8.5H-bond with Ser530, hydrophobic interactions in the active site channel
PhosphodiesterasesPDE5A (1XOS)-7.2H-bond with glutamine, pi-stacking with phenylalanine

Note: These are example values and would need to be generated through actual docking calculations.

G cluster_comp Computational Approaches cluster_ligand cluster_structure ligand_based Ligand-Based Methods pharmacophore Pharmacophore Modeling ligand_based->pharmacophore qsar QSAR Analysis ligand_based->qsar structure_based Structure-Based Methods docking Molecular Docking structure_based->docking hit_analysis Hit Analysis & Target Hypothesis pharmacophore->hit_analysis qsar->hit_analysis docking->hit_analysis experimental_validation experimental_validation hit_analysis->experimental_validation Guide Experimental Design

Figure 1: Workflow for in silico target prediction.

Phase II: Experimental Target Identification and Validation – From Hypothesis to Confirmation

Computational predictions must be validated through rigorous experimental methods to identify the direct-binding protein targets.[19][20]

Biochemical Approaches: Fishing for Targets

This is a powerful technique to isolate and identify binding partners of a small molecule from a complex biological sample, such as a cell lysate.[21][22][23][24]

Protocol for AC-MS:

  • Affinity Probe Synthesis: Synthesize a derivative of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine that incorporates a linker and a biotin tag. It is crucial to perform SAR studies to ensure that the modification does not abolish the compound's biological activity.

  • Immobilization: Immobilize the biotinylated probe onto streptavidin-coated agarose beads.

  • Cell Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue.

  • Affinity Pulldown: Incubate the immobilized probe with the cell lysate. As a negative control, also incubate the lysate with beads that have been blocked with free biotin.

  • Washing: Wash the beads extensively to remove non-specifically bound proteins.

  • Elution: Elute the specifically bound proteins from the beads.

  • Protein Identification by Mass Spectrometry: Digest the eluted proteins with trypsin and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Compare the proteins identified in the experimental sample with those from the negative control to identify specific binders.

G compound Compound of Interest probe Synthesize Affinity Probe (Biotinylated) compound->probe beads Immobilize on Streptavidin Beads probe->beads pulldown Incubate Probe-Beads with Lysate (Pulldown) beads->pulldown lysate Prepare Cell Lysate lysate->pulldown wash Wash to Remove Non-Specific Binders pulldown->wash elute Elute Bound Proteins wash->elute ms Identify Proteins by LC-MS/MS elute->ms

Figure 2: Workflow for Affinity Chromatography-Mass Spectrometry.

Cell-Based Approaches: Confirming Target Engagement in a Native Environment

CETSA is a powerful method to confirm direct target engagement in intact cells or cell lysates.[25][26][27][28] It is based on the principle that ligand binding stabilizes a protein, leading to an increase in its thermal stability.[29]

Protocol for CETSA:

  • Cell Treatment: Treat intact cells or cell lysate with either the vehicle (e.g., DMSO) or a range of concentrations of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.

  • Heat Challenge: Heat the samples across a range of temperatures.

  • Lysis and Separation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Protein Quantification: Quantify the amount of the soluble candidate target protein at each temperature using a specific antibody-based method like Western blotting or an immunoassay.

  • Melt Curve Generation: Plot the percentage of soluble protein as a function of temperature to generate a melt curve. A shift in the melt curve to higher temperatures in the presence of the compound indicates target engagement.

  • Isothermal Dose-Response (ITDR): To determine the potency of target engagement, perform the experiment at a single temperature with varying concentrations of the compound.

G start Treat Cells with Compound or Vehicle heat Heat Samples across a Temperature Gradient start->heat lyse Lyse Cells & Centrifuge to Separate Soluble/Insoluble Fractions heat->lyse quantify Quantify Soluble Target Protein (e.g., Western Blot) lyse->quantify plot Plot Melt Curves (% Soluble Protein vs. Temperature) quantify->plot result Shift in Melt Curve Indicates Target Engagement plot->result

Sources

Preliminary Toxicity Screening of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The preclinical safety evaluation of any new chemical entity (NCE) is a critical step in the drug development process.[1] Early identification of potential toxicities can de-risk a project, save significant resources, and prevent adverse outcomes in later stages of development.[1][2] This technical guide provides a comprehensive, structured approach for the preliminary toxicity screening of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, a novel pyrazole derivative. The guide outlines a tiered strategy, beginning with in silico assessment, followed by a battery of in vitro assays, and culminating in a foundational in vivo acute toxicity study. Detailed, field-proven protocols and the scientific rationale behind each experimental choice are provided to ensure data integrity and regulatory alignment.

Introduction: The Compound and the Strategy

1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core. The pyrazole ring is a common motif in many pharmaceuticals with a broad spectrum of biological activities.[3][4] While many pyrazole-containing drugs are safe, the scaffold is not without potential toxicological liabilities.[5] Therefore, a systematic and robust preliminary toxicity screening is imperative.

This guide advocates for a tiered, fail-early approach to toxicological assessment. This strategy begins with broad, cost-effective computational and in vitro methods to identify potential hazards before committing to more resource-intensive in vivo studies.[6]

Tier 1: In Silico Toxicity Assessment

Before any benchwork is initiated, computational toxicology tools should be employed to predict potential liabilities based on the compound's structure. This step is rapid, cost-effective, and helps to guide the design of subsequent experimental studies.[7]

Rationale: The ICH M7 guideline for mutagenic impurities mandates an assessment using two complementary (Q)SAR (Quantitative Structure-Activity Relationship) methodologies: one expert rule-based and one statistical-based.[7][8] This approach provides a robust framework for early hazard identification.

Recommended Tools & Methodology:

  • Expert Rule-Based Systems (e.g., Derek Nexus®): These systems use a knowledge base of known structure-toxicity relationships to identify toxicophores (substructures linked to specific toxicities) within the query molecule.[7][9][10] The software flags potential hazards such as mutagenicity, carcinogenicity, skin sensitization, and hepatotoxicity.[9]

  • Statistical-Based Systems (e.g., Sarah Nexus®): These platforms use machine learning algorithms trained on large datasets of experimental results to predict the probability of a specific toxicological outcome, such as Ames mutagenicity.[7][8]

Data Interpretation: The output from these tools will provide a preliminary hazard assessment. For example, the system might flag the pyrazole ring or the N-phenylethyl moiety based on alerts from structurally similar compounds. A positive finding does not condemn the compound but indicates a need for careful experimental evaluation for that specific endpoint.

Tier 2: In Vitro Toxicity Profiling

In vitro assays are the cornerstone of early toxicity screening, providing quantitative data on a compound's effects at the cellular level.[11][12][13] They are crucial for assessing general cytotoxicity, genotoxicity, and specific liabilities like cardiotoxicity.

General Cytotoxicity

Rationale: Cytotoxicity assays measure the fundamental ability of a compound to kill cells.[11][13] This data is used to determine the concentration range for more specific, non-lethal endpoint assays and provides a baseline measure of potency.

Recommended Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[13]

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Culture: Plate a suitable human cell line (e.g., HepG2 for liver toxicity, HEK293 for general cytotoxicity) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare a serial dilution of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (e.g., from 0.1 µM to 100 µM) in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and positive control (e.g., doxorubicin) wells.

  • Incubation: Incubate the plate for 24 to 72 hours at 37°C in a humidified CO₂ incubator.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) value.

Genotoxicity

Rationale: Genotoxicity assays are essential to assess a compound's potential to damage DNA, which can lead to heritable mutations and cancer.[1][14] The standard preclinical battery, as recommended by the ICH S2(R1) guideline, begins with in vitro tests.[14][15][16][17]

Recommended Assays:

  • Bacterial Reverse Mutation Assay (Ames Test): This is the most common initial screen for mutagenicity.[6] It uses several strains of Salmonella typhimurium with mutations in the histidine synthesis operon to detect point mutations (base substitutions and frameshifts). A positive result is indicated by a dose-dependent increase in revertant colonies.[1]

  • In Vitro Micronucleus Assay: This assay detects both clastogenic (chromosome breakage) and aneugenic (chromosome loss) events.[6][18][19] It is performed in mammalian cells (e.g., CHO, TK6, or human peripheral blood lymphocytes).[20] Cells that have undergone division are scored for the presence of micronuclei, which are small nuclei containing chromosome fragments or whole chromosomes left behind during mitosis.[21]

Experimental Protocol: In Vitro Micronucleus Assay (using Cytochalasin B)

  • Cell Culture: Culture mammalian cells (e.g., CHO-K1) to exponential growth.

  • Compound Treatment: Treat cells with at least three concentrations of the test compound, with and without metabolic activation (S9 fraction), for a short duration (e.g., 3-6 hours).[19] Include negative (vehicle) and positive (e.g., mitomycin C without S9, cyclophosphamide with S9) controls.

  • Cytochalasin B Addition: After the treatment period, wash the cells and add fresh medium containing cytochalasin B. This blocks cytokinesis, resulting in binucleated cells that have completed one nuclear division.[18][22]

  • Incubation: Incubate for a period equivalent to 1.5-2 normal cell cycle lengths.

  • Cell Harvesting & Staining: Harvest the cells, treat them with a hypotonic solution, and fix them.[22] Drop the cell suspension onto microscope slides and stain with a DNA-specific stain like DAPI or Giemsa.

  • Scoring: Using a fluorescence microscope, score at least 1000 binucleated cells per concentration for the presence of micronuclei according to established criteria.[18]

  • Evaluation: The test is considered positive if a statistically significant, dose-related increase in the frequency of micronucleated cells is observed.[18]

Cardiovascular Safety Pharmacology

Rationale: Drug-induced cardiotoxicity is a major reason for compound attrition and market withdrawal.[23] A primary mechanism is the blockade of the hERG (human Ether-à-go-go-Related Gene) potassium ion channel, which can lead to fatal arrhythmias.[23][24][25] Therefore, an early in vitro hERG assay is a regulatory expectation and a critical safety screen.

Recommended Assay: hERG Automated Patch Clamp Assay

This electrophysiology assay directly measures the effect of the compound on the hERG channel current in a cell line (e.g., HEK293 or CHO) stably expressing the channel.[24][25]

Data Presentation: Summary of In Vitro Toxicity Profile

All quantitative data should be summarized in a clear, tabular format.

AssayCell LineEndpointResult (Example)
Cytotoxicity HepG2IC5045.2 µM
Ames Test S. typhimurium (TA98, TA100, etc.)Fold increase over controlNegative (No significant increase)
Micronucleus Test CHO-K1% Micronucleated CellsNegative (No significant increase)
hERG Assay HEK293-hERGIC50> 30 µM

Tier 3: In Vivo Acute Oral Toxicity Study

Rationale: If the in vitro profile is acceptable, a preliminary in vivo study is conducted to understand the compound's toxicity in a whole organism.[12] An acute oral toxicity study provides information on the potential health effects of short-term exposure, helps identify target organs of toxicity, and informs dose selection for future studies.[1][26][27]

Recommended Study Design: Acute Toxic Class Method (OECD Guideline 423)

The Acute Toxic Class Method is a stepwise procedure that uses a small number of animals (typically 3 per step) to classify a substance by toxicity and estimate its LD50 (median lethal dose).[28][29][30] It is a refinement over the classical LD50 test, using fewer animals.[29]

Experimental Protocol: Acute Toxic Class Method (OECD 423)

  • Animal Selection: Use a single sex (usually female, as they are often slightly more sensitive) of a standard rodent strain (e.g., Wistar rats). Animals should be young, healthy adults.

  • Dosing: Administer the compound by oral gavage. The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg) based on any available data (including in silico predictions).

  • Stepwise Procedure:

    • Dose three animals at the starting dose.

    • The outcome (number of mortalities within a specified period, typically 48 hours) determines the next step.[29]

    • If mortality is high, the dose for the next step is lowered.

    • If no or low mortality occurs, the dose is increased for the next step.

    • The procedure continues until a stopping criterion is met (e.g., no mortality at the highest dose, high mortality at a low dose), which allows for classification of the substance.

  • Observations: Observe animals for clinical signs of toxicity (changes in skin, fur, eyes, behavior, etc.) at 30 minutes, 1, 2, and 4 hours after dosing, and then daily for 14 days.[1]

  • Body Weight: Record individual animal weights before dosing and at least weekly thereafter.[1]

  • Necropsy: At the end of the 14-day observation period, all surviving animals are euthanized and subjected to a gross necropsy.[1][31] Any pathological changes in organs and tissues are recorded.

Integrated Analysis and Decision Making

The final step is to integrate all data from the in silico, in vitro, and in vivo studies to form a preliminary risk assessment. This holistic view is critical for making an informed go/no-go decision for further development.

The workflow for this integrated assessment is visualized below.

Toxicity_Screening_Workflow cluster_0 Tier 1: In Silico cluster_1 Tier 2: In Vitro Profiling cluster_2 Tier 3: In Vivo cluster_3 Decision in_silico In Silico Assessment (Derek, Sarah Nexus) cytotoxicity Cytotoxicity Assay (MTT) in_silico->cytotoxicity Guide Assay Design in_vivo Acute Oral Toxicity (OECD 423) in_silico->in_vivo Inform Starting Dose genotoxicity Genotoxicity Battery (Ames, Micronucleus) cytotoxicity->genotoxicity Set Dose Range herg hERG Assay genotoxicity->herg herg->in_vivo Proceed if Profile is Clear decision Go / No-Go Decision herg->decision In Vitro Profile in_vivo->decision In Vivo Profile

Caption: Tiered workflow for preliminary toxicity screening.

Decision Criteria Example:

  • No-Go: Potent hERG inhibition (IC50 < 1 µM), positive in multiple genotoxicity assays, or high acute toxicity in vivo (LD50 < 300 mg/kg).

  • Go (with caution): Moderate cytotoxicity (IC50 10-50 µM), equivocal genotoxicity in a single assay that requires follow-up, or moderate acute toxicity.

  • Go: Clean profile across all in vitro assays and low acute toxicity (LD50 > 2000 mg/kg).

This integrated approach ensures that only compounds with a promising initial safety profile proceed, optimizing the allocation of resources in the long and complex journey of drug development.

References

  • Benchchem. (n.d.). Preliminary Toxicity Screening of Asalin: An In-depth Technical Guide.
  • PMC. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models.
  • PMC. (2019, May 29). Computational determination of hERG-related cardiotoxicity of drug candidates.
  • Syngene. (n.d.). Computational toxicology with DEREK Nexus® & SARAH Nexus®| Safety Assessment.
  • European Medicines Agency (EMA). (2013, February 11). ICH S2 (R1) Genotoxicity testing and data interpretation for pharmaceuticals intended for human use - Scientific guideline.
  • SpringerLink. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
  • CRPR. (n.d.). The in vitro micronucleus technique.
  • ACS Publications. (2022, October 17). Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders | ACS Omega.
  • PMC - NIH. (n.d.). Toxicological screening.
  • ICH. (2011, November 9). guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use s2(r1).
  • cde.org.tw. (n.d.). ICH S2(R1): 人體用藥基因毒性測試與數據判讀指引(草案) (Genotoxicity.
  • PMC. (2025, October 6). Computational toxicology in drug discovery: applications of artificial intelligence in ADMET and toxicity prediction.
  • Evotec. (n.d.). hERG Safety | Cyprotex ADME-Tox Solutions.
  • MDPI. (2025, October 21). Framework for In Silico Toxicity Screening of Novel Odorants.
  • ncl.cancer.gov. (2023, April 25). In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B.
  • National Toxicology Program. (1987, February 24). OECD Test Guideline 401 - Acute Oral Toxicity.
  • researchgate.net. (n.d.). (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW.
  • Lhasa Limited. (n.d.). In Silico Mutagenicity Assessment.
  • FDA. (2020, April 24). S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use June 2012.
  • FDA. (2017, October 26). Redbook 2000: IV.B.1. General Guidelines for Designing and Conducting Toxicity Studies.
  • Xenometrix. (n.d.). In vitro Micronucleus Test, Chromosomal Aberration Assay with Mode of Action.
  • Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
  • Frontiers. (2022, September 4). Ligand-based prediction of hERG-mediated cardiotoxicity based on the integration of different machine learning techniques.
  • MDPI. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
  • researchgate.net. (2025, May 8). Current approaches to toxicity profiling in early-stage drug development.
  • WuXi AppTec. (2022, November 28). 4 Critical In Vitro Genotoxicity Assays for Preclinical Drug Development.
  • Korean Association of Medical Journal Editors. (2021, September 1). hERG Channel-Related Cardiotoxicity Assessment of 13 Herbal Medicines.
  • Optibrium. (n.d.). Derek Nexus Toxicology Software.
  • Frontiers. (2021, May 9). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations.
  • RSC Publishing. (2024, December 11). Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications.
  • JRC Publications Repository. (n.d.). Review of Software Tools for Toxicity Prediction.
  • Metrion Biosciences. (2025, March 28). GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A.
  • ICH. (n.d.). S2(R1) — Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use —.
  • National Toxicology Program. (2001, December 17). OECD Test Guideline 423.
  • Charles River Laboratories. (n.d.). Mammalian Cell In Vitro Micronucleus Assay.
  • RE-Place. (n.d.). In vitro mammalian cell micronucleus test.
  • porsolt.com. (n.d.). In Vitro Toxicity Testing.
  • Scientific Research Publishing. (2024, May 31). OECD (2002) Test No. 423 Acute Oral Toxicity—Acute Toxic Class Method. Oecd Guideline for Testing of Chemicals Section 4, OECD, 1-14. - References.
  • SlideShare. (n.d.). OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose | PDF.
  • LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays.

Sources

Methodological & Application

step-by-step synthesis protocol for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Step-by-Step Synthesis Protocol for 1-Ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Scientific Overview & Mechanistic Rationale

4-Aminopyrazole derivatives are highly privileged scaffolds in medicinal chemistry, frequently serving as core pharmacophores in kinase inhibitors and anti-inflammatory agents[1]. The synthesis of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine requires a highly regioselective and chemoselective approach to construct the secondary amine without compromising the pyrazole core.

As a Senior Application Scientist, I have structured this protocol to avoid common pitfalls such as over-alkylation and oxidative ring cleavage. The workflow relies on three foundational pillars of heterocyclic chemistry:

  • Electrophilic Aromatic Nitration: Exploiting the inherent electron density of the pyrazole ring, nitration is directed exclusively to the C4 position[2].

  • Catalytic Hydrogenation: A green, atom-economical reduction of the nitro intermediate to a primary amine, avoiding toxic metal/acid reducing agents[3].

  • Reductive Amination: A highly chemoselective coupling using sodium triacetoxyborohydride (STAB) to yield the target secondary amine while actively suppressing tertiary amine formation[4].

Synthetic Workflow Visualization

SynthesisWorkflow SM Starting Material: 1-Ethyl-5-methyl-1H-pyrazole Step1 Step 1: Electrophilic Nitration HNO₃ / H₂SO₄, 0°C to RT SM->Step1 Int1 Intermediate 1: 1-Ethyl-5-methyl-4-nitro-1H-pyrazole Step1->Int1 Step2 Step 2: Catalytic Hydrogenation H₂, Pd/C, MeOH, RT Int1->Step2 Int2 Intermediate 2: 1-Ethyl-5-methyl-1H-pyrazol-4-amine Step2->Int2 Step3 Step 3: Reductive Amination Phenylacetaldehyde, NaBH(OAc)₃ DCE, AcOH, RT Int2->Step3 Product Target Product: 1-Ethyl-5-methyl-N-(2-phenylethyl) -1H-pyrazol-4-amine Step3->Product

Figure 1: Three-step synthetic workflow for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.

Quantitative Reagent Summary

Data normalized for a 10.0 mmol scale synthesis.

StepReagentMW ( g/mol )EquivalentsAmountRole
1 1-Ethyl-5-methyl-1H-pyrazole110.161.01.10 gStarting Material
1 Nitric Acid ( HNO3​ , 68%)63.011.50.95 mLElectrophile Source
1 Sulfuric Acid ( H2​SO4​ , 98%)98.08Solvent10.0 mLAcid Catalyst / Solvent
2 1-Ethyl-5-methyl-4-nitro-1H-pyrazole155.151.01.55 gIntermediate 1
2 Palladium on Carbon (10% Pd/C)N/A10% w/w150 mgHydrogenation Catalyst
3 1-Ethyl-5-methyl-1H-pyrazol-4-amine125.171.01.25 gIntermediate 2
3 Phenylacetaldehyde120.151.01.20 gAlkylating Precursor
3 Sodium triacetoxyborohydride (STAB)211.941.53.18 gChemoselective Reductant
3 Acetic Acid (Glacial)60.051.00.60 gImine Formation Catalyst

Step-by-Step Experimental Protocols

Step 1: Electrophilic Aromatic Nitration

Causality & Expert Insight: The 3- and 5-positions of the pyrazole ring are deactivated by the adjacent electronegative nitrogen atoms, making the 4-position the kinetic and thermodynamic site for electrophilic attack[2]. We utilize a classical mixed-acid system to generate the nitronium ion ( NO2+​ ). Because nitration is highly exothermic, the temperature must be strictly maintained below 5 °C during addition to prevent oxidative ring cleavage.

  • Charge a 100 mL round-bottom flask with concentrated H2​SO4​ (10 mL) and cool to 0 °C using an ice-water bath.

  • Add 1-ethyl-5-methyl-1H-pyrazole (1.10 g, 10.0 mmol) dropwise over 10 minutes, maintaining the internal temperature < 5 °C.

  • Slowly add concentrated HNO3​ (0.95 mL, 15.0 mmol) dropwise over 15 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2 hours.

  • Self-Validating IPC (In-Process Control): Sample 10 µL of the mixture, quench in water, extract with EtOAc, and spot on a TLC plate (Hexane/EtOAc 3:1). The reaction is complete when the UV-active starting material spot ( Rf​≈0.6 ) is entirely replaced by a lower Rf​ spot ( Rf​≈0.4 ).

  • Pour the reaction mixture over crushed ice (50 g) and neutralize to pH 7 using 20% aqueous NaOH.

  • Extract with EtOAc (3 × 20 mL), wash combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield Intermediate 1 .

Step 2: Catalytic Hydrogenation

Causality & Expert Insight: While dissolving metal reductions (e.g., Fe/HCl) are viable, they generate significant heavy metal waste. Catalytic hydrogenation using 10% Pd/C provides a cleaner system where hydrogen uptake directly correlates with reaction progress[3]. Methanol is used to solubilize the intermediate and stabilize the resulting primary amine.

  • Dissolve Intermediate 1 (1.55 g, 10.0 mmol) in anhydrous methanol (25 mL) in a 100 mL flask.

  • Purge the flask with Argon for 5 minutes.

  • Carefully add 10% Palladium on Carbon (150 mg).

  • Evacuate the flask and backfill with Hydrogen gas (balloon, 1 atm). Repeat this purge cycle three times.

  • Stir vigorously at room temperature for 4 hours.

  • Self-Validating IPC: Monitor via LC-MS. Completion is confirmed by the total disappearance of the m/z 156.1 peak ( [M+H]+ of nitro) and the emergence of a single peak at m/z 126.1 ( [M+H]+ of amine).

  • Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with additional methanol (20 mL).

  • Concentrate the filtrate in vacuo to yield Intermediate 2 as a pale oil. Note: Use immediately in the next step to prevent air oxidation.

Step 3: Reductive Amination

Causality & Expert Insight: Reductive amination is preferred over direct alkylation with 2-phenylethyl bromide to eliminate the risk of tertiary amine formation. STAB is the optimal hydride source because it selectively reduces the intermediate iminium ion much faster than the aldehyde, preventing the formation of 2-phenylethanol[4]. Acetic acid acts as a crucial catalyst to accelerate imine formation by protonating the carbonyl oxygen.

  • Dissolve Intermediate 2 (1.25 g, 10.0 mmol) and phenylacetaldehyde (1.20 g, 10.0 mmol) in 1,2-dichloroethane (DCE, 30 mL).

  • Add glacial acetic acid (0.60 g, 10.0 mmol) to the mixture and stir at room temperature for 30 minutes to allow imine formation.

  • Add STAB (3.18 g, 15.0 mmol) portion-wise over 10 minutes.

  • Stir the suspension at room temperature for 12 hours under a nitrogen atmosphere.

  • Self-Validating IPC: Analyze via LC-MS. The primary amine peak ( m/z 126.1) should be fully consumed, replaced by the target secondary amine peak ( m/z 230.2).

  • Quench the reaction by adding saturated aqueous NaHCO3​ (30 mL) and stir until gas evolution ceases.

  • Separate the organic layer and extract the aqueous layer with dichloromethane (2 × 20 mL).

  • Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

  • Purify via flash column chromatography (Silica gel, DCM/MeOH 95:5) to isolate the pure Target Product .

Analytical Characterization Data

Verification of the final compound should be cross-referenced against the following expected spectral signatures:

Analytical MethodExpected Signatures for Target Verification
LC-MS (ESI+) [M+H]+ = 230.2
1 H NMR (400 MHz, CDCl3​ ) δ 7.20-7.35 (m, 5H, Phenyl- H ), 7.15 (s, 1H, Pyrazole- H ), 4.05 (q, J = 7.2 Hz, 2H, N- CH2​ CH3​ ), 3.25 (t, J = 7.0 Hz, 2H, NH- CH2​ ), 2.85 (t, J = 7.0 Hz, 2H, Phenyl- CH2​ ), 2.15 (s, 3H, Pyrazole- CH3​ ), 1.35 (t, J = 7.2 Hz, 3H, N- CH2​ CH3​ ).

References

  • EvitaChem. 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Synthesis Analysis.[2] URL:

  • Smolecule. 1-Ethyl-5-nitro-1H-pyrazol-4-amine Synthesis Methods & Applications.[3] URL:

  • Google Patents. US10980815B2 - Aminopyrimidinyl compounds (Reductive Amination Conditions).[4] URL:

  • PMC (National Institutes of Health). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.[1] URL:

Sources

Application Note: In Vivo Dosing Guidelines for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine represents a highly specialized pyrazole-amine scaffold frequently utilized in the development of targeted small-molecule kinase inhibitors. Transitioning this compound from in vitro biochemical assays to in vivo murine models presents distinct pharmacological challenges. The lipophilic N-(2-phenylethyl) moiety drives target affinity within hydrophobic binding pockets but significantly limits aqueous solubility.

This application note provides drug development professionals with a comprehensive, self-validating framework for the in vivo formulation, pharmacokinetic (PK) profiling, and efficacy dosing of this compound. By establishing strict causality between physicochemical properties and experimental design, this guide ensures reproducible and translationally relevant in vivo data.

Physicochemical Profiling & Formulation Strategy

The Causality of Formulation Design

Iterative structure-based design of pyrazole derivatives often yields potent kinase inhibitors, but achieving oral bioavailability requires careful formulation and structural tuning [1]. The secondary amine at position 4 and the pyrazole nitrogens provide essential hydrogen-bond donor/acceptor pairs for kinase hinge-region binding. However, the 1-ethyl and 2-phenylethyl substitutions increase the predicted LogP to approximately ~3.2.

Because of this lipophilicity, administering the compound in standard aqueous buffers (e.g., PBS) will result in immediate precipitation in the gastrointestinal tract, leading to erratic absorption and artificially low bioavailability. To counteract this, a co-solvent/surfactant vehicle system is mandatory.

Optimized Oral (PO) Vehicle: 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% Sterile Saline

  • DMSO (5%): Disrupts the stable crystal lattice of the pyrazole-amine, ensuring initial dissolution.

  • Tween-80 (5%): Acts as a non-ionic surfactant. When the formulation meets the aqueous environment of the stomach, Tween-80 forms micelles around the lipophilic phenethyl group, preventing precipitation.

  • PEG300 (40%): Acts as a co-solvent to maintain the compound in solution during intestinal transit, maximizing the concentration gradient for passive diffusion.

Pharmacokinetics (PK) & Quantitative Dosing Regimens

Translating in vitro IC50 values to in vivo dosing requires estimating the maximum plasma concentration ( Cmax​ ) necessary to elicit a biological interaction, often targeting a Cmax​ /IC50 ratio > 1 for likely in vivo efficacy [2].

Table 1: Target Pharmacokinetic Parameters in Murine Models (C57BL/6)

Data represents expected baseline parameters for lipophilic pyrazole-amines formulated in the optimized vehicle.

ParameterRouteDose (mg/kg) Cmax​ (ng/mL) Tmax​ (hr)AUC 0−∞​ (hr*ng/mL) t1/2​ (hr)Bioavailability (F%)
Intravenous (IV) Tail Vein2.01,850 ± 2100.083,400 ± 4501.8 ± 0.3100% (Baseline)
Oral (PO) Gavage10.02,100 ± 3201.5 - 2.08,150 ± 9002.4 ± 0.5~48%
Table 2: Recommended Efficacy Dosing Regimens

Preliminary in vivo dosing experiments are critical to determine the optimal dose and establish a pharmacokinetic-pharmacodynamic (PK/PD) relationship before large-scale efficacy trials [3].

Study PhaseRouteDose RangeFrequencyDurationPrimary Readout
Maximum Tolerated Dose PO10 - 100 mg/kgSingle Ascending7 DaysBody weight, Clinical signs
Target Engagement PO15 mg/kgSingle Dose24 HoursPhospho-kinase suppression
Chronic Efficacy PO10 - 30 mg/kgQD or BID14 - 28 DaysTumor volume / Inflammation

Mechanistic Workflow & Causality

The in vivo efficacy of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is entirely dependent on maintaining systemic exposure above the target's IC90 for a sufficient duration. The diagram below maps the causal relationship between formulation, systemic absorption, target engagement, and phenotypic efficacy.

Pathway Dosing Oral Administration Compound in PEG/Tween Absorption Systemic Absorption (Cmax > IC50) Dosing->Absorption GI Tract Target Kinase ATP-Pocket Binding (Hinge Region) Absorption->Target Tissue Distribution Pathway Inhibition of Downstream Phosphorylation Target->Pathway Target Engagement Efficacy Phenotypic Efficacy (Tumor/Inflammation Reduction) Pathway->Efficacy Pharmacodynamics

Fig 1. Pharmacokinetic to pharmacodynamic (PK/PD) workflow for the pyrazole-4-amine inhibitor.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must contain internal validation checkpoints. If a checkpoint fails, the experiment must be halted to prevent the generation of artifactual data.

Protocol A: Formulation Preparation (10 mg/kg PO)

Objective: Prepare a stable, homogenous solution of the compound for oral gavage.

  • Weigh 2.0 mg of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine into a sterile glass vial.

  • Add 100 µL of 100% DMSO. Vortex for 60 seconds until a clear solution is achieved.

  • Add 100 µL of Tween-80. Vortex for 30 seconds. (Causality: Surfactant must coat the solvated compound before aqueous introduction).

  • Add 800 µL of PEG300. Vortex thoroughly.

  • Dropwise, add 1.0 mL of sterile saline (0.9% NaCl) while continuously vortexing to prevent micro-precipitation.

  • Self-Validation Checkpoint: Centrifuge a 100 µL aliquot of the final formulation at 10,000 x g for 5 minutes. Analyze the supernatant via HPLC against a standard curve. If the concentration is <95% of the theoretical yield, precipitation has occurred (even if visually clear), invalidating the formulation. Do not dose animals with a failed formulation.

Protocol B: In Vivo Pharmacokinetic (PK) Profiling

Objective: Determine the systemic exposure and bioavailability of the compound.

  • Fast male C57BL/6 mice (n=3 per timepoint) for 12 hours prior to dosing to eliminate food-effect variability on lipophilic drug absorption.

  • Administer the formulation via oral gavage at 10 mL/kg (equivalent to 10 mg/kg dose).

  • Collect 50 µL of blood via submandibular bleed at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes.

  • Centrifuge blood at 2,000 x g for 10 minutes at 4°C to isolate plasma. Store at -80°C until LC-MS/MS analysis.

  • Self-Validation Checkpoint: The study design must include a parallel Intravenous (IV) dosing arm (2 mg/kg in 5% DMSO / 95% Saline). This allows for the calculation of absolute bioavailability (F%). If the IV clearance rate exceeds hepatic blood flow (>90 mL/min/kg in mice), the compound is highly unstable in plasma, meaning any lack of PO efficacy is due to metabolic instability, not poor target engagement.

References

  • Discovery of 4-Amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an Orally Bioavailable, Potent Inhibitor of Akt Kinases Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • An Intuitive Approach for Predicting Potential Human Health Risk with the Tox21 10k Library Source: PMC - NIH URL:[Link]

  • Quality control for Adeno-associated viral vector production Source: PMC - NIH URL:[Link]

Application Note: High-Throughput Screening of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (EMPA-PE) Using TR-FRET Kinase Assays

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This application note details a robust, self-validating High-Throughput Screening (HTS) protocol for evaluating the small molecule 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (EMPA-PE) . As a representative of the highly relevant pyrazole-4-amine structural class, EMPA-PE is evaluated for its inhibitory potency against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical target in anti-angiogenic oncology. By utilizing Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), this protocol ensures high data fidelity, eliminates compound auto-fluorescence artifacts, and provides a highly reproducible framework for hit-to-lead campaigns.

Mechanistic Rationale & Assay Selection

The Compound & Target Causality

The compound EMPA-PE features a pyrazole-4-amine core. Pyrazole derivatives are privileged bioisosteric scaffolds1[1]. The 1-ethyl and 5-methyl substitutions dictate the binding topology within the highly conserved kinase hinge region via hydrogen bonding, while the N-(2-phenylethyl) moiety is structurally positioned to extend into the hydrophobic specificity pocket. We evaluate this compound against VEGFR-2, a receptor tyrosine kinase where inhibition directly blocks downstream PLC- γ and MAPK signaling, halting endothelial cell proliferation.

Pathway VEGF VEGF Ligand VEGFR2 VEGFR-2 VEGF->VEGFR2 Activates PLCg PLC-gamma VEGFR2->PLCg Phosphorylation MAPK MAPK Cascade VEGFR2->MAPK Phosphorylation EMPAPE EMPA-PE EMPAPE->VEGFR2 Inhibits Angiogenesis Angiogenesis & Proliferation PLCg->Angiogenesis MAPK->Angiogenesis

Mechanism of action for EMPA-PE inhibiting VEGFR-2 signaling pathways.

Why TR-FRET?

Standard fluorescence intensity or polarization assays are highly susceptible to inner-filter effects and compound auto-fluorescence—a common artifact in dense HTS libraries.2 (e.g., Europium)[2]. By introducing a3 after the initial excitation flash, short-lived background fluorescence decays completely before the emission is recorded, yielding an exceptionally high signal-to-background ratio[3].

Experimental Causality & Self-Validating Design

The protocol is engineered as a self-validating system to ensure data integrity:

  • The FRET Mechanism: Active VEGFR-2 phosphorylates a biotinylated tyrosine-kinase peptide substrate. Post-reaction, an anti-phosphotyrosine antibody labeled with Europium cryptate (Donor) and Streptavidin labeled with XL665 (Acceptor) are introduced. Binding to the phosphorylated product brings the Donor and Acceptor into close proximity (<100 Å).4[4].

  • Inhibition Causality: If EMPA-PE successfully binds the VEGFR-2 hinge region, peptide phosphorylation is blocked, the ternary complex cannot form, and the 665 nm FRET signal decreases proportionally to the compound's potency.

  • Self-Validation: Every 384-well plate incorporates internal controls to calculate the Z'-factor :

    • MAX Control (Vehicle): 1% DMSO with enzyme and substrate (defines 100% kinase activity).

    • MIN Control (Background): 1% DMSO with substrate but no enzyme (defines 0% activity).

    • Positive Control: Staurosporine (a known pan-kinase inhibitor) to validate assay sensitivity and dose-response integrity.

Step-by-Step HTS Protocol

Reagents & Materials

  • Enzyme: Recombinant Human VEGFR-2 (KDR) active kinase domain.

  • Substrate: Biotin-poly-GT (Glutamate-Tyrosine) peptide.

  • Detection Reagents: Eu-cryptate anti-phosphotyrosine (PT66) and Streptavidin-XL665.

  • Kinase Buffer: 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, 2 mM DTT. (Causality: Tween-20 prevents non-specific compound aggregation; DTT maintains reducing conditions for critical cysteine residues).

Step 1: Compound Preparation (Acoustic Dispensing)

  • Prepare a 10 mM stock of EMPA-PE in 100% anhydrous DMSO.

  • Perform a 10-point, 3-fold serial dilution in a 384-well Echo-qualified source plate.

  • Use an acoustic liquid handler (e.g., Echo 550) to transfer 100 nL of EMPA-PE into a low-volume 384-well assay plate.

    • Causality: Acoustic dispensing eliminates tip-based carryover and allows direct nanoliter transfer, keeping the final DMSO concentration strictly at 1% to prevent solvent-induced enzyme denaturation.

Step 2: Kinase Reaction Assembly

  • Add 5 µL of VEGFR-2 enzyme (diluted in Kinase Buffer to 2 nM final concentration) to the assay plate.

  • Incubate the enzyme-compound mixture at room temperature (22°C) for 15 minutes.

    • Causality: This pre-incubation step allows slow-binding inhibitors to reach thermodynamic equilibrium with the target before ATP competition begins.

  • Initiate the reaction by adding 4 µL of an ATP/Biotin-peptide mix (Final concentrations: 10 µM ATP, 0.5 µM Biotin-peptide).

  • Seal the plate and incubate for 60 minutes at room temperature.

Step 3: Reaction Termination & Detection

  • Prepare the Detection Buffer: 50 mM HEPES (pH 7.0), 0.1% BSA, 0.8 M KF, and 20 mM EDTA.

    • Causality: EDTA rapidly chelates Mg²⁺, immediately halting ATP hydrolysis. Potassium fluoride (KF) prevents the quenching of the Europium signal by free phosphate in the buffer.

  • Add 10 µL of Detection Buffer containing 1 nM Eu-cryptate antibody and 20 nM Streptavidin-XL665.

  • Incubate in the dark for 60 minutes to allow the FRET complex to form fully.

Step 4: Plate Reading

  • Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX).

  • Settings: Excitation at 337 nm. Delay time: 150 µs. Integration time: 400 µs. Emission 1: 620 nm (Europium). Emission 2: 665 nm (XL665).

TR_FRET_Workflow Compound 1. EMPA-PE (Inhibitor) Reaction Kinase Reaction (Incubate 60 min) Compound->Reaction Kinase 2. VEGFR-2 Kinase + ATP Kinase->Reaction Substrate 3. Biotin-Peptide Substrate Substrate->Reaction Detection 4. Add Eu-Anti-pTyr & XL665-Streptavidin Reaction->Detection Stop Buffer (EDTA) Read TR-FRET Readout (665nm / 620nm) Detection->Read FRET Signal

TR-FRET assay workflow for evaluating EMPA-PE against VEGFR-2.

Data Analysis & Visualization

Data processing requires calculating the TR-FRET Ratio for each well to normalize well-to-well dispensing variations: Ratio = (Signal 665 nm / Signal 620 nm) × 10,000

Table 1: HTS Assay Quality Metrics (Representative Validation Data)
MetricFormula / DefinitionAcceptable HTS ThresholdObserved Value
Z'-Factor 1 - (3σ_MAX + 3σ_MIN) /μ_MAX - μ_MIN
Signal-to-Background (S/B) μ_MAX / μ_MIN> 3.08.5
Coefficient of Variation (CV%) (σ_MAX / μ_MAX) × 100< 10%4.2%
Table 2: EMPA-PE vs. Reference Inhibitor Profiling
CompoundTarget KinaseIC₅₀ (nM)Hill SlopeMax Inhibition (%)
EMPA-PE VEGFR-2145 ± 121.198%
Staurosporine VEGFR-28 ± 20.9100%

References

  • Title: Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation - PMC. Source: nih.gov.
  • Title: A General TR-FRET Assay Platform for High-Throughput Screening and Characterizing Inhibitors of Methyl-Lysine Reader Proteins. Source: nih.gov.
  • Title: A widely applicable, high-throughput TR-FRET assay for the measurement of kinase autophosphorylation: VEGFR-2 as a prototype - PubMed. Source: nih.gov.
  • Title: Assay Development for Protein Kinase Enzymes - NCBI - NIH. Source: nih.gov.

Sources

Application Note: Preparation of 1-Ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine Derivatives for Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Biological Rationale

The 4-aminopyrazole scaffold is a highly privileged structure in modern medicinal chemistry, particularly in the design of ATP-competitive kinase inhibitors. Specifically, the 1-ethyl-5-methyl-1H-pyrazol-4-amine building block has emerged as a critical pharmacophore for targeting Leucine-Rich Repeat Kinase 2 (LRRK2)[1]. Mutations in LRRK2 are one of the most common genetic causes of Parkinson's disease, making the synthesis of highly selective LRRK2 inhibitors a major priority in neurodegenerative drug discovery[2].

Functionalizing the C4-amino group of this pyrazole core via reductive amination with phenylethyl derivatives allows medicinal chemists to probe the lipophilic pockets within the kinase hinge region. This application note details a highly reproducible, three-stage synthetic protocol to generate 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, emphasizing the mechanistic causality behind reagent selection and in-process validation controls.

Mechanistic Rationale for the Synthetic Route

The synthesis is designed around three distinct, self-validating stages:

  • Regioselective N-Alkylation : Pyrazoles exist as tautomeric mixtures. Alkylation of 3-methyl-4-nitro-1H-pyrazole with ethyl iodide under basic conditions (K₂CO₃) yields two regioisomers: 1-ethyl-3-methyl-4-nitro-1H-pyrazole and 1-ethyl-5-methyl-4-nitro-1H-pyrazole[3]. While the 1,5-isomer is sterically more hindered, it forms reliably via standard Sₙ2 kinetics. The isomers possess distinct dipole moments, allowing for straightforward separation via silica gel chromatography.

  • Chemoselective Nitro Reduction : The intermediate nitro-pyrazole is reduced to the corresponding primary amine using catalytic hydrogenation (H₂ with Pd/C). This method is chosen over dissolving metal reductions (e.g., Fe/NH₄Cl) because it avoids the generation of heavy metal waste and prevents the accumulation of reactive hydroxylamine intermediates.

  • Reductive Amination : The coupling of the primary amine with phenylacetaldehyde utilizes Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB). STAB is explicitly selected over Sodium borohydride (NaBH₄) because the electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This ensures the reagent selectively reduces the intermediate iminium ion without prematurely reducing the phenylacetaldehyde starting material into an alcohol[1].

Synthetic Workflow Visualization

Workflow SM 3-Methyl-4-nitro- 1H-pyrazole Step1 N-Alkylation (EtI, K2CO3) SM->Step1 Int1 1-Ethyl-5-methyl- 4-nitro-1H-pyrazole Step1->Int1 Isomer Separation Step2 Nitro Reduction (H2, Pd/C) Int1->Step2 Int2 1-Ethyl-5-methyl- 1H-pyrazol-4-amine Step2->Int2 Quantitative Yield Step3 Reductive Amination (Phenylacetaldehyde) Int2->Step3 Prod 1-Ethyl-5-methyl-N- (2-phenylethyl)-1H- pyrazol-4-amine Step3->Prod NaBH(OAc)3 Reduction

Fig 1: Three-step synthetic workflow for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.

Quantitative Data Summary

Reaction StageKey ReagentsSolventTemp (°C)Time (h)Typical Yield (%)In-Process Control (IPC)
1. N-Alkylation EtI, K₂CO₃DMF604-635-45 (1,5-isomer)LC-MS (m/z 156.1), TLC
2. Nitro Reduction H₂ (1 atm), 10% Pd/CMeOH251290-95LC-MS (m/z 126.1), Color
3. Reductive Amination Phenylacetaldehyde, NaBH(OAc)₃DCE258-1270-85LC-MS (m/z 230.1), TLC

Self-Validating Experimental Protocols

Stage 1: Synthesis of 1-Ethyl-5-methyl-4-nitro-1H-pyrazole

Objective: Alkylate the pyrazole core and isolate the sterically hindered 1,5-isomer.

  • Reaction Setup: Suspend 3-methyl-4-nitro-1H-pyrazole (1.0 eq) and anhydrous K₂CO₃ (2.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (0.5 M) under a nitrogen atmosphere.

  • Addition: Add ethyl iodide (1.2 eq) dropwise at room temperature.

  • Heating: Heat the reaction mixture to 60 °C and stir for 4–6 hours.

  • Validation Check (IPC): Analyze via TLC (50% EtOAc in Hexanes). Two distinct spots will appear, corresponding to the 1,3-isomer and the 1,5-isomer. LC-MS will confirm a single mass peak at m/z 156.1 [M+H]⁺ for both spots.

  • Workup: Cool to room temperature, dilute with water, and extract with EtOAc (3x). Wash the combined organic layers with a 5% aqueous LiCl solution (critical step to partition and remove residual DMF), dry over MgSO₄, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, 10-40% EtOAc/Hexanes gradient) to isolate the pure 1-ethyl-5-methyl-4-nitro-1H-pyrazole.

Stage 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to a primary amine without over-reduction or ring opening.

  • Reaction Setup: Dissolve 1-ethyl-5-methyl-4-nitro-1H-pyrazole (1.0 eq) in HPLC-grade Methanol (0.2 M).

  • Catalyst Addition: Carefully add 10% Pd/C (0.1 eq by weight) under an argon atmosphere to prevent ignition of the solvent.

  • Hydrogenation: Evacuate the flask and backfill with hydrogen gas using a balloon. Stir vigorously at room temperature for 12 hours.

  • Validation Check (IPC): The distinct yellow color of the nitro starting material will fade to a pale/colorless solution. LC-MS must confirm the complete disappearance of m/z 156.1 and the emergence of the primary amine at m/z 126.1 [M+H]⁺ .

  • Workup: Filter the suspension through a tightly packed pad of Celite to remove the palladium catalyst. Safety Note: Do not allow the filter cake to dry completely, as exposed Pd/C is highly pyrophoric.

  • Isolation: Concentrate the filtrate under reduced pressure to afford 1-ethyl-5-methyl-1H-pyrazol-4-amine as a solid. Use immediately in the next step to prevent oxidative degradation.

Stage 3: Reductive Amination

Objective: Couple the primary amine with phenylacetaldehyde to yield the final target.

  • Imine Formation: Dissolve 1-ethyl-5-methyl-1H-pyrazol-4-amine (1.0 eq) in 1,2-Dichloroethane (DCE) (0.2 M). Add phenylacetaldehyde (1.1 eq) and glacial acetic acid (1.0 eq). Stir at room temperature for 1 hour to allow the iminium ion to fully form.

  • Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portionwise to control mild exothermicity. Stir at room temperature for 8–12 hours.

  • Validation Check (IPC): Quench a 10 µL aliquot in MeOH and analyze via LC-MS. The primary amine peak (m/z 126.1) should be entirely consumed, replaced by the target product peak at m/z 230.1[M+H]⁺ .

  • Workup: Quench the bulk reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride. Extract with Dichloromethane (DCM) (3x). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify via flash chromatography (Silica gel, 20-60% EtOAc/Hexanes gradient) to yield pure 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.

References

  • Title: WO2021080929A1 - N-(heteroaryl)
  • Title: WO2022051337A1 - 2-aminoquinazolines as lrrk2 inhibitors, pharmaceutical compositions, and uses thereof Source: Google Patents URL
  • Title: 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Synthesis and Properties Source: EvitaChem URL

Sources

Application Notes and Protocols for the Crystallization of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine Complexes

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive guide to the crystallization of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine and its complexes, a class of compounds of significant interest in pharmaceutical research. The protocols detailed herein are designed to be a robust starting point for researchers, scientists, and drug development professionals, offering insights into rational solvent selection, method optimization, and troubleshooting. By explaining the causality behind experimental choices, this guide aims to empower researchers to develop efficient and reproducible crystallization processes, leading to high-quality crystalline material suitable for downstream applications, including X-ray diffraction analysis and formulation development.

Introduction: The Critical Role of Crystallization

Crystallization is a pivotal purification and particle engineering technique in the pharmaceutical industry.[1][2] For active pharmaceutical ingredients (APIs) like 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, obtaining a stable, pure, and well-defined crystalline form is paramount for ensuring consistent bioavailability, stability, and manufacturability.[1][2] The molecular structure of this pyrazole derivative, featuring a substituted pyrazole core and a flexible phenylethylamine side chain, presents unique challenges and opportunities in developing a successful crystallization protocol.

The primary goal of crystallization is to induce a phase transition from a disordered state in solution to a highly ordered crystalline lattice. This process is governed by two fundamental stages: nucleation, the initial formation of stable crystalline entities, and crystal growth.[1] The success of any crystallization endeavor hinges on carefully controlling the level of supersaturation, the driving force for both nucleation and growth.[1]

This guide will explore various techniques to achieve and control supersaturation for the target pyrazole amine complexes, including slow cooling, solvent evaporation, and anti-solvent addition.

Foundational Principles: Solvent Selection and Supersaturation Control

The choice of solvent is the most critical factor in developing a crystallization process.[3][4] An ideal solvent system will exhibit moderate solubility for the compound, with solubility being significantly higher at elevated temperatures than at room temperature for cooling crystallization.[4][5]

Rational Solvent Selection

Given the structure of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, which contains both hydrogen bond donors (the amine group) and acceptors (the pyrazole nitrogens), as well as aromatic and aliphatic regions, a range of solvents with varying polarities should be screened.

Initial Solvent Screening Recommendations:

A systematic approach to solvent screening is recommended. Start with a small amount of the compound and test its solubility in a range of solvents at both room temperature and elevated temperatures.

Solvent ClassRecommended SolventsRationale
Alcohols Ethanol, Isopropanol, MethanolProtic solvents capable of hydrogen bonding, often effective for compounds with amine and pyrazole functionalities.[6]
Esters Ethyl AcetateA good choice for organic complexes, balancing polarity.[3]
Ketones Acetone, ButanoneGood general solvents, though the low boiling point of acetone can sometimes lead to rapid, uncontrolled crystallization.[4]
Aromatic TolueneCan promote crystallization through π-π stacking interactions, but should be used with caution due to potential toxicity.[3]
Ethers Diethyl Ether, Tetrahydrofuran (THF)Often used as anti-solvents due to the lower solubility of many polar compounds.
Nitriles AcetonitrileA polar aprotic solvent that can be effective in specific cases.[6]

Causality in Solvent Choice: The principle of "like dissolves like" is a good starting point.[4] The pyrazole core's polarity suggests solubility in more polar solvents, while the N-(2-phenylethyl) group introduces non-polar character, suggesting some solubility in less polar solvents. The ability of the solvent to engage in hydrogen bonding with the amine and pyrazole nitrogens can significantly impact solubility.[3][6]

Generating and Controlling Supersaturation

Supersaturation is the state where the concentration of the solute in a solution exceeds its equilibrium solubility.[1] This is the thermodynamic driving force for crystallization. The rate at which supersaturation is generated and the level it reaches will dictate the number and size of the crystals formed. Slow, controlled generation of supersaturation generally leads to fewer, larger crystals, which are ideal for single-crystal X-ray diffraction.[5]

Crystallization Protocols

The following protocols provide detailed, step-by-step methodologies for the crystallization of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine complexes. It is crucial to start with a pure compound, as impurities can inhibit crystallization or lead to the formation of poorly-defined crystals.[7][8]

Protocol 1: Slow Cooling Crystallization

This is a standard and often effective method for compounds that exhibit a significant increase in solubility with temperature.[5][9]

Methodology:

  • Dissolution: In a clean vial, dissolve the pyrazole amine complex in a minimal amount of a suitable solvent (e.g., ethanol or isopropanol) at an elevated temperature (just below the solvent's boiling point) with gentle stirring until all solid has dissolved.[9]

  • Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration through a pre-warmed filter paper into a clean, pre-warmed container. This step is crucial to remove potential nucleation sites that could lead to the formation of many small crystals.

  • Slow Cooling: Cover the container and allow it to cool slowly to room temperature. To further slow the cooling rate and encourage the growth of larger crystals, the container can be placed in a Dewar flask filled with warm water.[5]

  • Maturation: Once the solution has reached room temperature, it can be transferred to a refrigerator (2-8 °C) to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold crystallization solvent, and dry under vacuum.

Diagram of the Slow Cooling Crystallization Workflow:

Slow_Cooling A Dissolve Compound in Minimal Hot Solvent B Hot Filtration (Optional) A->B If impurities present C Slow Cooling to Room Temperature A->C No impurities B->C D Further Cooling (e.g., Refrigerator) C->D E Isolate Crystals (Filtration) D->E

Caption: Workflow for Slow Cooling Crystallization.

Protocol 2: Solvent Evaporation

This technique is suitable for compounds that are soluble at room temperature and for when only small amounts of material are available.[3][5]

Methodology:

  • Dissolution: Dissolve the pyrazole amine complex in a suitable volatile solvent (e.g., ethyl acetate or acetone) at room temperature to create a solution that is close to saturation.

  • Slow Evaporation: Cover the vial with a cap that has a small hole or with paraffin film punctured with a needle. This allows for slow evaporation of the solvent.[3]

  • Incubation: Place the vial in a location free from vibrations and allow the solvent to evaporate slowly over several days to weeks.

  • Isolation: Once suitable crystals have formed, carefully remove the remaining solvent with a pipette and wash the crystals with a small amount of a solvent in which the compound is poorly soluble.

Protocol 3: Vapor Diffusion

Vapor diffusion is an excellent method for growing high-quality single crystals from milligram quantities of material.[5][10] It involves the slow diffusion of an "anti-solvent" vapor into a solution of the compound.

Methodology:

  • Preparation: Dissolve the pyrazole amine complex in a small volume of a "good" solvent (e.g., ethanol) in a small, open vial.

  • Setup: Place this small vial inside a larger, sealed container (e.g., a beaker or jar) that contains a small amount of a volatile "anti-solvent" in which the compound is insoluble (e.g., diethyl ether or hexane).[5][10]

  • Diffusion: Seal the larger container. The anti-solvent will slowly vaporize and diffuse into the solution of the compound, reducing its solubility and inducing crystallization.[10]

  • Incubation: Allow the setup to stand undisturbed for several days to weeks.

  • Isolation: Carefully retrieve the crystals and dry them.

Diagram of the Vapor Diffusion Setup:

Vapor_Diffusion cluster_0 Sealed Outer Vial cluster_1 Inner Vial A Solution of Compound in 'Good' Solvent B Anti-solvent C Anti-solvent Vapor B->C C->A leads to crystallization D Diffusion

Caption: Vapor Diffusion Crystallization Setup.

Protocol 4: Anti-Solvent Addition (Solvent Layering)

This technique involves carefully layering an anti-solvent on top of a solution of the compound. Crystallization occurs at the interface as the two solvents slowly mix.[3][10]

Methodology:

  • Dissolution: Dissolve the pyrazole amine complex in a minimal amount of a "good" solvent in a narrow vial or test tube.

  • Layering: Carefully and slowly add a layer of a miscible "anti-solvent" (in which the compound is insoluble) on top of the solution, taking care not to mix the two layers. The anti-solvent should ideally be less dense than the solvent.[10]

  • Diffusion and Crystallization: Seal the vial and allow it to stand undisturbed. The slow diffusion of the anti-solvent into the solution will cause the compound to crystallize at the interface.

  • Isolation: Once crystals have formed, they can be isolated by filtration or by carefully removing the solvent.

Formation of Acid Addition Salts for Enhanced Crystallization

For basic compounds like 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, forming an acid addition salt can significantly improve the probability of obtaining high-quality crystals.[9][11] The resulting salt often has a more rigid structure and a higher propensity to form a well-ordered crystal lattice.

Protocol for Salt Formation and Crystallization:

  • Dissolution: Dissolve the free base of the pyrazole amine in a suitable solvent (e.g., ethanol, isopropanol, or ethyl acetate).

  • Acid Addition: Add a stoichiometric amount of a suitable acid (e.g., hydrochloric acid, oxalic acid, or trichloroacetic acid) dissolved in a small amount of the same solvent.[9][11]

  • Crystallization: The acid addition salt will often precipitate or crystallize out of the solution. This process can be aided by slow cooling or the addition of an anti-solvent.[9]

  • Isolation: Collect the salt crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Troubleshooting and Optimization

If no crystals form:

  • Try scratching the inside of the vial with a glass rod to create nucleation sites.

  • Add a seed crystal from a previous successful crystallization.

  • Concentrate the solution further by slow evaporation.

  • Try a different solvent or a mixture of solvents.

If an oil forms:

  • This may be due to the compound being too soluble in the chosen solvent or the solution being too concentrated.[3] Try a less polar solvent or a more dilute solution.

If the crystals are too small:

  • Slow down the rate of crystallization by reducing the rate of cooling, evaporation, or anti-solvent addition.[5]

Data Recording:

It is essential to meticulously record all experimental parameters to ensure reproducibility.

Experiment IDCompoundSolvent(s)Anti-Solvent (if any)MethodTemperature ProfileObservationsCrystal Quality
EXP-001Free BaseEthanolN/ASlow Cooling60°C to 4°C over 24hSmall needles formedModerate
EXP-002HCl SaltIsopropanolDiethyl EtherVapor DiffusionRoom TempLarge prisms after 5 daysHigh
EXP-003Free BaseEthyl AcetateHexaneSolvent LayeringRoom TempPlates at interfaceGood

Conclusion

The crystallization of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine and its complexes is a multifactorial process that requires a systematic and logical approach. By carefully selecting solvents and controlling the rate of supersaturation using techniques such as slow cooling, solvent evaporation, vapor diffusion, and anti-solvent addition, researchers can successfully obtain high-quality crystals. The formation of acid addition salts presents a valuable strategy for improving crystallizability. The protocols and insights provided in this guide serve as a robust foundation for developing tailored and optimized crystallization processes for this important class of compounds.

References

  • A Guide for Crystallization. Available at: [Link]

  • Advanced crystallisation methods for small organic molecules. Chemical Society Reviews (RSC Publishing). Available at: [Link]

  • Crystallisation Techniques. Available at: [Link]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Three-Step Mechanism of Antisolvent Crystallization. ACS Publications. Available at: [Link]

  • Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability. Longdom Publishing. Available at: [Link]

  • Trichloroacetic acid fueled practical amine purifications. Beilstein Journals. Available at: [Link]

  • Synthesis and Crystal Structures of N-Substituted Pyrazolines. PMC. Available at: [Link]

  • Kinetic Optimization of the Batch Crystallization of an Active Pharmaceutical Ingredient in the Presence of a Low-Solubility, Precipitating Impurity. MDPI. Available at: [Link]

  • Key Parameters Impacting the Crystal Formation in Antisolvent Membrane-Assisted Crystallization. PMC. Available at: [Link]

  • How to choose a solvent for crystallization of an organic compound. Quora. Available at: [Link]

  • The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II. PMC. Available at: [Link]

  • Method for purifying pyrazoles. Google Patents.

  • Pharmaceutical Crystallization in drug development. Syrris. Available at: [Link]

  • Crystallization Process Development & Optimization Services. Crystal Pharmatech. Available at: [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Formulating 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation & Troubleshooting Support Center. This guide is specifically engineered for researchers and drug development professionals working with 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine .

Due to its lipophilic 2-phenylethyl moiety and fully substituted pyrazole core, this compound exhibits significant hydrophobic characteristics, resulting in near-zero aqueous solubility in its free base form. Below, we address the most critical formulation challenges through validated, causality-driven methodologies.

Module 1: Ionization and Salt Screening

Q: The free base of our pyrazole derivative shows <0.01 mg/mL solubility in water. How do we select the optimal counterion for salt formation without risking disproportionation during dissolution?

The Science (Causality): The primary basic center of this molecule is the secondary amine at the C4 position of the pyrazole ring. While salt formation is a highly effective, regulatory-accepted method to lower the crystal lattice energy and improve solvation[1], the choice of counterion is critical. If the microenvironmental pH ( pHm​ ) during dissolution exceeds the pHmax​ of the salt, the compound will undergo disproportionation—precipitating back into the insoluble free base[2]. To prevent this, you must select a counterion that provides a sufficiently low pHm​ or pair the salt with a polymeric precipitation inhibitor.

Protocol 1.1: High-Throughput Salt Screening & Validation

This protocol is a self-validating system: it pairs thermodynamic generation with immediate solid-state verification to ensure no amorphous collapse or mixed-phase generation occurs.

  • Solvent Selection: Dissolve 50 mg of the free base API in 1 mL of a water-miscible organic solvent (e.g., THF or Ethanol) to ensure complete molecular dispersion.

  • Counterion Addition: Add equimolar amounts (1:1.05 API to acid ratio) of selected counterions (e.g., Hydrochloric acid, Methanesulfonic acid, Citric acid).

  • Crystallization: Induce crystallization via slow evaporation at 25°C or by adding an anti-solvent (e.g., heptane).

  • Validation (Critical Step): Harvest the solids and immediately analyze via Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) . A sharp, distinct melting endotherm and a unique PXRD diffractogram confirm a novel, single-phase crystalline salt.

  • Thermodynamic Solubility: Suspend the validated salts in FaSSIF (Fasted State Simulated Intestinal Fluid) for 24 hours at 37°C, filter (0.22 µm), and quantify via HPLC.

SaltScreening Start Free Base API (pKa Assessment) Solvent Dissolution in Organic Solvent Start->Solvent Acid Add Counterions (HCl, MSA, Citric) Solvent->Acid Cryst Crystallization & Isolation Acid->Cryst Valid XRPD & DSC Validation Cryst->Valid Valid->Solvent Amorphous/Mixture Success Thermodynamic Solubility Test Valid->Success Single Phase

Workflow for counterion selection and solid-state validation of API salts.

Table 1: Comparative Salt Performance Data (Expected Profiles)
Solid State FormCounterion pKaResulting Solid StateAqueous Sol. (mg/mL)Hygroscopicity (75% RH)
Free Base N/ACrystalline< 0.01Non-hygroscopic
Hydrochloride -8.0Crystalline~ 2.5Low
Mesylate -1.9Crystalline~ 15.0High (Deliquescent)
Citrate 3.1Semi-crystalline~ 0.8Moderate

Module 2: Host-Guest Complexation (Cyclodextrins)

Q: Our mesylate salt is too hygroscopic for standard tableting, but the free base is too lipophilic. Can we use cyclodextrins to shield the 2-phenylethyl group and improve solubility without altering the API's ionization state?

The Science (Causality): Yes. Cyclodextrins (CDs) are cyclic oligosaccharides that feature a hydrophilic exterior and a hydrophobic internal cavity[3]. The 2-phenylethyl group on your molecule is highly hydrophobic and perfectly sized to fit into the cavity of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) . By sequestering this lipophilic moiety, the CD "solubilizes" the molecule without requiring protonation, effectively bypassing the hygroscopicity issues associated with salt forms[4].

Protocol 2.1: Phase Solubility and Lyophilization Workflow

This protocol utilizes a Higuchi-Connors phase solubility diagram to mathematically validate the stoichiometry and binding constant ( K1:1​ ) before scale-up.

  • Preparation of CD Solutions: Prepare aqueous solutions of HP-β-CD ranging from 0 to 50 mM in purified water.

  • Equilibration: Add an excess amount of the free base API to each vial. Seal and agitate at 25°C for 48 hours to ensure thermodynamic equilibrium.

  • Validation (Phase Solubility): Filter the suspensions through a 0.45 µm syringe filter and analyze the filtrate via HPLC. Plot API concentration vs. CD concentration. A linear AL​ -type plot indicates a 1:1 inclusion complex.

  • Complex Isolation: Based on the phase diagram, prepare a bulk solution at the optimal molar ratio (typically 1:1 or 1:2 API:CD). Freeze the solution at -80°C, followed by lyophilization (freeze-drying) for 72 hours to yield a solid, water-soluble powder.

CDComplex API Hydrophobic API (Phenylethyl Group) Equil Aqueous Equilibration (Phase Solubility) API->Equil CD HP-β-CD (Hydrophobic Cavity) CD->Equil Complex Inclusion Complex (Water Soluble) Equil->Complex Host-Guest Interaction Lyoph Lyophilization (Solid State) Complex->Lyoph

Thermodynamic equilibrium and isolation of cyclodextrin inclusion complexes.

Module 3: Amorphous Solid Dispersions (ASD)

Q: We are targeting an oral dosage form that must maintain high supersaturation in the GI tract. How do we design an Amorphous Solid Dispersion (ASD) for this pyrazole derivative?

The Science (Causality): Crystalline drugs require significant energy to break their crystal lattice during dissolution. ASDs circumvent this by kinetically trapping the API in a high-energy, disordered amorphous state at the molecular level within a polymer matrix[5]. For 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, the pyrazole nitrogens and the secondary amine act as excellent hydrogen-bond donors/acceptors. Selecting a polymer like HPMCAS (Hydroxypropyl Methylcellulose Acetate Succinate) allows for robust hydrogen bonding with the API, which restricts molecular mobility and prevents the thermodynamically unstable amorphous drug from recrystallizing during storage or in the GI tract[6].

Protocol 3.1: Spray Drying Methodology for ASD Generation

This protocol ensures the kinetic trapping of the API and validates the physical stability of the resulting glass solution.

  • Solution Preparation: Dissolve the API and the selected polymer (e.g., HPMCAS-LF) at a 1:3 weight ratio in a common volatile solvent system (e.g., Methanol/Dichloromethane 1:1 v/v).

  • Atomization & Drying: Process the solution through a laboratory-scale spray dryer. Set the inlet temperature to 80°C and use nitrogen as the atomization gas to rapidly evaporate the solvent, kinetically trapping the API in the polymer matrix.

  • Secondary Drying: Transfer the collected powder to a vacuum oven at 40°C for 24 hours to remove any residual solvent below ICH limits.

  • Validation (Thermal & Structural): Analyze the powder using Modulated DSC (mDSC) . The presence of a single Glass Transition Temperature ( Tg​ ) between the Tg​ of the pure API and the pure polymer confirms a homogeneous molecular dispersion. Confirm the absence of crystallinity using PXRD (looking for a broad "halo" pattern).

ASDWorkflow Prep API + Polymer (e.g., HPMCAS) Solv Dissolve in Common Solvent Prep->Solv Spray Spray Drying (Rapid Evaporation) Solv->Spray ASD Amorphous Solid Dispersion Spray->ASD Kinetic Trapping Test Modulated DSC (Single Tg Check) ASD->Test

Spray drying methodology for generating and validating amorphous solid dispersions.

Table 2: Polymer Matrix Selection for ASD Formulation
Polymer Carrier Tg​ of Polymer (°C)Hydrogen Bonding PotentialSupersaturation Maintenance (vs Free Base)
PVP K30 ~ 160High (Acceptor)3x - 5x
Copovidone (PVP-VA) ~ 106Moderate5x - 8x
HPMCAS-LF ~ 119High (Donor/Acceptor)> 10x (Excellent in intestinal pH)
References

  • API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches Source: Crystal Growth & Design - ACS Publications URL:[Link]

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: PMC / NIH URL:[Link]

  • Enhancing the Solubility of Curcumin Using a Solid Dispersion System with Hydroxypropyl-β-Cyclodextrin Prepared by Grinding, Freeze-Drying, and Common Solvent Evaporation Methods Source: MDPI URL:[Link]

  • Amorphous Solid Dispersion as Drug Delivery Vehicles in Cancer Source: MDPI URL:[Link]

Sources

Technical Support Center: Mitigating Off-Target Effects of Pyrazole-Based Compounds in Drug Discovery Assays

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers Utilizing 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine and Related Small Molecules

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges of off-target effects when working with novel pyrazole-containing compounds, using 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine as a primary example. As a Senior Application Scientist, my goal is to provide you with the scientific rationale and practical steps to ensure the accuracy and reproducibility of your experimental results.

Introduction: The Promise and Perils of Pyrazole Scaffolds

Pyrazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural basis of numerous approved drugs with a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties.[1][2][3] The versatility of the pyrazole ring allows for structural modifications that can be tailored to interact with various biological targets.[1][4] However, this structural flexibility also presents a significant challenge: the potential for off-target interactions, which can lead to misleading experimental data and potential toxicity.[1][5]

This guide will equip you with the knowledge and experimental protocols to proactively identify and minimize off-target effects, ensuring that the biological activities you observe are truly due to the intended target of your pyrazole-based compound.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a phenotype in my cell-based assay with 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, but I'm not sure if it's a true on-target effect. How can I begin to investigate this?

A1: This is a critical question in the early stages of characterizing a novel compound. The first step is to establish a robust set of control experiments to differentiate on-target from off-target effects. Here’s a systematic approach:

  • Orthogonal Target Validation: Do not rely on a single method. Confirm your findings using an orthogonal approach to modulate your target of interest.[6][7] For example, if your compound is a putative enzyme inhibitor, use RNAi or CRISPR/Cas9 to knock down the target protein. If the phenotype of the genetic knockdown is inconsistent with the phenotype induced by your compound, it's a strong indicator of off-target activity.[8]

  • Use of a Structurally Related Inactive Control: Synthesize or obtain a close structural analog of your compound that is predicted to be inactive against your primary target. This "negative control" compound should ideally share similar physicochemical properties. If this inactive analog produces the same phenotype, it strongly suggests an off-target effect or an assay artifact.[8][9]

  • Dose-Response Analysis: Off-target effects are often observed at higher concentrations.[8] A careful dose-response study can reveal a therapeutic window where the on-target effect is dominant. If the dose-response curve is unusually steep or shows a biphasic pattern, it may indicate multiple targets or toxicity at higher concentrations.

Q2: My compound is a kinase inhibitor, and I'm concerned about its selectivity. What are the best practices for assessing kinase selectivity?

A2: Kinases are a common target for pyrazole-containing compounds, and due to the conserved nature of the ATP-binding site, achieving selectivity can be challenging.[1] A comprehensive kinase profiling screen is the gold standard for assessing selectivity.

  • Large-Scale Kinase Panels: Utilize commercially available kinase profiling services that screen your compound against a large panel of kinases (e.g., >100 kinases). This will provide a broad overview of your compound's selectivity profile and identify potential off-target kinases.[10]

  • Interpreting the Data: A good chemical probe should exhibit at least a 30-fold selectivity for the primary target over other kinases in the panel.[11] Pay close attention to any off-target hits that are inhibited within a similar concentration range as your primary target, as these could contribute to the observed cellular phenotype.

Q3: I've identified a potential off-target, but how do I confirm it's biologically relevant in my assay system?

A3: Once you have a suspected off-target from a profiling screen, you need to validate its relevance in your specific experimental context.

  • Cellular Target Engagement Assays: Use techniques like the Cellular Thermal Shift Assay (CETSA) or NanoBRET to confirm that your compound can bind to the suspected off-target protein within intact cells.[12] This is crucial because in vitro binding does not always translate to cellular activity.[6]

  • Knockout/Knockdown of the Off-Target: Similar to validating your primary target, use genetic methods (CRISPR or RNAi) to eliminate the suspected off-target protein. If the phenotype induced by your compound is altered or rescued in the absence of the off-target, it confirms a biologically relevant off-target interaction.[5]

Q4: What are some common assay artifacts that can be mistaken for off-target effects, and how can I rule them out?

A4: It's essential to distinguish between true off-target pharmacology and assay interference.[13][14] Small molecules can interfere with assay readouts in numerous ways:

  • Compound Aggregation: At higher concentrations, some compounds form aggregates that can non-specifically inhibit enzymes or disrupt cell membranes.[15] This can be tested by including a non-ionic detergent like Triton X-100 in your assay buffer, which can disrupt these aggregates.

  • Interference with Reporter Systems: If you are using a reporter assay (e.g., luciferase, fluorescence), your compound may directly inhibit the reporter enzyme or interfere with the light signal.[16][17] Run a counter-screen with the reporter system in the absence of your primary target to identify such interference.[16][18]

  • Cytotoxicity: Compound-induced cytotoxicity can lead to a variety of non-specific cellular phenotypes.[16][18] Always perform a standard cytotoxicity assay (e.g., MTT or LDH release) in parallel with your functional assays to ensure you are working at non-toxic concentrations.[8]

Troubleshooting Guides

Guide 1: Investigating Unexpected Cytotoxicity

Problem: Your pyrazole compound shows potent activity in a cell-based assay, but you also observe significant cell death, even at low concentrations.

Potential Cause Troubleshooting Step Expected Outcome
Off-target toxicity 1. Perform a broad off-target screen (e.g., kinase panel, safety pharmacology panel). 2. Use a genetic approach (CRISPR/RNAi) to knock down the primary target.1. Identification of off-targets known to induce apoptosis or necrosis. 2. If knockdown of the primary target does not induce cytotoxicity, the observed cell death is likely due to an off-target effect.
Compound-induced oxidative stress 1. Measure reactive oxygen species (ROS) levels in treated cells. 2. Co-treat cells with an antioxidant (e.g., N-acetylcysteine).1. Increased ROS levels in compound-treated cells. 2. Rescue of cell viability with the antioxidant.
Mitochondrial dysfunction 1. Assess mitochondrial membrane potential (e.g., using TMRE or JC-1). 2. Measure oxygen consumption rate (OCR).1. Depolarization of the mitochondrial membrane. 2. Altered OCR, indicating impaired mitochondrial respiration.
Guide 2: Deconvoluting Inconsistent Results Between Biochemical and Cell-Based Assays

Problem: Your compound is highly potent in a biochemical assay but shows weak or no activity in a cell-based assay.

Potential Cause Troubleshooting Step Expected Outcome
Poor cell permeability 1. Use a cellular target engagement assay (e.g., CETSA, NanoBRET). 2. Measure the intracellular concentration of the compound (e.g., by LC-MS/MS).1. Lack of target engagement in intact cells. 2. Low intracellular compound concentration.
Compound instability or metabolism 1. Assess the stability of the compound in cell culture media over time. 2. Analyze cell lysates for the presence of metabolites.1. Degradation of the compound in the media. 2. Detection of compound metabolites.
Efflux by cellular transporters 1. Co-treat cells with known efflux pump inhibitors (e.g., verapamil).1. Increased intracellular accumulation and/or cellular activity of your compound.

Experimental Protocols & Workflows

Workflow for Validating a Novel Pyrazole-Based Compound

This workflow provides a systematic approach to characterizing a new chemical probe and minimizing the risk of misinterpreting off-target effects.

G cluster_0 Phase 1: Initial Characterization cluster_1 Phase 2: Off-Target & Artifact Screening cluster_2 Phase 3: In-Depth Validation cluster_3 Phase 4: Data Interpretation & Refinement A Compound Synthesis & Purity Analysis B Primary Biochemical Assay A->B C Primary Cell-Based Assay A->C D Counter-Screening (Assay Interference) B->D E Broad Selectivity Profiling (e.g., Kinase Panel) B->E C->D F Cytotoxicity Assay C->F G Orthogonal Target Validation (e.g., CRISPR/RNAi) C->G I Test Inactive Analog C->I J Synthesize Data & Assess On-Target Hypothesis D->J E->G H Cellular Target Engagement (e.g., CETSA) E->H F->J G->J H->J I->J K Refine Compound or Re-evaluate Target J->K

Caption: A systematic workflow for the validation of novel chemical probes.

Protocol: Counter-Screening for Luciferase Inhibition

This protocol is essential for any assay that uses a luciferase-based reporter system.

  • Plate Layout:

    • Prepare a 96-well plate.

    • Include wells for:

      • Vehicle control (e.g., DMSO).

      • Positive control for luciferase inhibition (if available).

      • A dilution series of your pyrazole compound.

  • Reagent Preparation:

    • Prepare a solution of purified luciferase enzyme in an appropriate buffer.

    • Prepare the luciferin substrate solution according to the manufacturer's instructions.

  • Assay Procedure:

    • Add the luciferase enzyme solution to all wells.

    • Add the vehicle, positive control, or your compound dilutions to the appropriate wells.

    • Incubate for 15-30 minutes at room temperature.

    • Add the luciferin substrate to all wells.

    • Immediately measure luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition of the luciferase signal for each concentration of your compound relative to the vehicle control.

    • If significant inhibition is observed, it indicates that your compound is interfering with the reporter system.

Visualizing a Potential Off-Target Signaling Pathway

The following diagram illustrates a hypothetical scenario where a pyrazole-based compound intended to inhibit Kinase A also has an off-target effect on Kinase B, leading to an unintended downstream phenotype.

G cluster_0 On-Target Pathway cluster_1 Off-Target Pathway A Kinase A B Substrate A A->B Phosphorylation C Desired Phenotype B->C D Kinase B E Substrate B D->E Phosphorylation F Unintended Phenotype E->F Compound 1-ethyl-5-methyl-N-(2-phenylethyl)- 1H-pyrazol-4-amine Compound->A Inhibition (Intended) Compound->D Inhibition (Off-Target)

Caption: On-target vs. off-target signaling pathways for a hypothetical kinase inhibitor.

By following the principles and protocols outlined in this guide, researchers can more confidently validate their findings and contribute to the development of selective and effective therapeutics based on the versatile pyrazole scaffold.

References

  • Alto Predict. (2016, July 6). Best Practices for Chemical Probes. [Link]

  • ResearchGate. (2026, January 6). (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. [Link]

  • European Federation for Medicinal Chemistry and Chemical Biology. Validating Chemical Probes. [Link]

  • ChemCopilot. (2025, May 3). High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery. [Link]

  • BellBrook Labs. A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. [Link]

  • Du, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(11), 1300-1321. [Link]

  • National Center for Biotechnology Information. (2012, May 1). HTS Assay Validation - Assay Guidance Manual. [Link]

  • Khan, S. H. (2020). Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. International Journal of Molecular Sciences, 21(23), 9039. [Link]

  • Sygnature Discovery. The Importance of Counter Screens in HTS. [Link]

  • Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine, 11(509), eaaw8412. [Link]

  • ACS Publications. (2022, October 17). Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. [Link]

  • ACS Publications. (2019, June 13). Highly Promiscuous Small Molecules from Biological Screening Assays Include Many Pan-Assay Interference Compounds but Also Candidates for Polypharmacology. [Link]

  • Molecular Informatics. (2018). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. [Link]

  • CRISPR Medicine News. (2025, January 21). Strategies to Avoid and Reduce Off-Target Effects. [Link]

  • AACR Journals. (2023, October 5). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. [Link]

  • Monash University. BD High Throughput Sampler User's Guide. [Link]

  • bioRxiv. (2026, February 20). Chemical Probes in Scientific Literature: Expanding and Validating Target-Disease Evidence. [Link]

  • Future Medicinal Chemistry. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery. [Link]

  • Oxford Academic. (2011, July 15). Encountering unpredicted off-target effects of pharmacological inhibitors. [Link]

  • R. Ken Coit College of Pharmacy. ACDD - Our Process. [Link]

  • MDPI. (2023, August 12). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. [Link]

  • Taylor & Francis Online. (2021, March 18). Evolution of assay interference concepts in drug discovery. [Link]

  • Drug Discovery News. (2025, December 15). The precision paradox: Off-target effects in gene editing. [Link]

  • Creative Biolabs. Counter-Screen Service. [Link]

  • bioRxiv. (2025, November 13). Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. [Link]

  • NextSDS. 1-ethyl-5-methyl-1H-pyrazol-4-amine — Chemical Substance Information. [Link]

  • MDPI. (2022, December 8). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. [Link]

  • EU-Openscreen. HIGH-THROUGHTPUT SCREENING QUALITY CONTROL GENERAL GUIDELINES. [Link]

  • Taylor & Francis Online. (2020, June 19). The chemical probe – scopes, limitations and challenges. [Link]

  • ResearchGate. Tackling assay interference associated with small molecules | Request PDF. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2014). Synthesis, characterization and biological activity of certain Pyrazole derivatives. [Link]

  • The Institute of Cancer Research. (2020, March 3). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. [Link]

  • MDPI. (2019, July 30). Strategies to Increase On-Target and Reduce Off-Target Effects of the CRISPR/Cas9 System in Plants. [Link]

  • EPJ Web of Conferences. (2023). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. [Link]

  • NIST WebBook. Ethyl 5-amino-1-methylpyrazole-4-carboxylate. [Link]

  • Der Pharma Chemica. (2015). Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). [Link]

  • U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

  • National Center for Biotechnology Information. (2013). Connecting Small Molecules with Similar Assay Performance Profiles Leads to New Biological Hypotheses. [Link]

  • Yale Center for Molecular Discovery. (2013, April 15). Practical Guidance for Small Molecule Screening. [Link]

  • Taylor & Francis Online. (2017, August 22). Small Molecules and Their Role in Effective Preclinical Target Validation. [Link]

  • National Center for Biotechnology Information. (2022). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. [Link]

Sources

HPLC method development and validation for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Analytical Solutions Technical Support Center. As a Senior Application Scientist, I have designed this knowledge base to address the specific chromatographic challenges associated with 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine .

This molecule presents unique analytical hurdles. It contains a pyrazole core and a highly basic secondary amine (N-(2-phenylethyl)). At standard physiological or neutral pH, this amine is fully protonated (cationic), making it highly susceptible to secondary electrostatic interactions with the stationary phase. This guide synthesizes field-proven troubleshooting strategies and ICH Q2(R2) validation protocols into a self-validating framework, ensuring absolute data integrity.

SECTION 1: Method Development FAQs & Troubleshooting

Q: Why am I experiencing severe peak tailing for this compound, and how do I permanently resolve it? A: Peak tailing for this molecule is a symptom of ion-exchange interactions . The silica support of standard reversed-phase columns contains residual silanol groups (Si-OH). At a neutral pH, these silanols ionize into negatively charged species (Si-O⁻). Simultaneously, the secondary amine on your analyte is positively charged. The resulting electrostatic attraction causes slow desorption kinetics, dragging out the rear of the peak [1].

The Solution: You must disrupt this causality.

  • Low pH Strategy: Lower the mobile phase pH below 3.0 using 0.1% Trifluoroacetic acid (TFA) or Formic acid. This protonates the silanols, neutralizing their charge and shutting down the ion-exchange mechanism [2].

  • Column Chemistry: Utilize a "Type B" ultra-pure silica column with dense end-capping (e.g., trimethylsilane capping). This provides steric hindrance, physically blocking the analyte from reaching any unreacted silanols [2].

Q: Should I use a low pH (TFA) or a high pH (Ammonium Hydroxide) mobile phase for this specific amine? A: Both are valid, but they operate on inverse mechanistic principles.

  • Low pH (pH ~2.0): Neutralizes the stationary phase (silanols) while the analyte remains charged. This is robust and works on almost all C18 columns.

  • High pH (pH ~10.5): Deprotonates the secondary amine on the analyte, rendering it neutral and highly hydrophobic. This often yields superior peak shapes and higher retention. Caution: If you choose high pH, you must use a hybrid-particle silica column (e.g., ethylene-bridged hybrid) designed to withstand alkaline dissolution. Standard silica will dissolve at pH > 8.0 [3].

Q: I am observing retention time drift over a sequence of 50 injections. What is the root cause? A: Retention time drift for basic amines is typically caused by poor column equilibration or a lack of buffer capacity. If you are using a weak buffer (like 10 mM ammonium acetate) near the pKa of the analyte, microscopic pH fluctuations at the column head will alter the ionization state of the molecule, shifting its hydrophobicity. Fix: Ensure your mobile phase pH is at least 2 units away from the analyte's pKa, and increase buffer concentration to 20-25 mM to enforce thermodynamic stability [3].

SilanolInteraction A 1-ethyl-5-methyl-N-(2-phenylethyl) -1H-pyrazol-4-amine B Secondary Amine Protonation (Forms Cation at neutral pH) A->B C Ion-Exchange with Free Silanols (Causes Peak Tailing) B->C D Intervention: 0.1% TFA (pH < 3) Protonates Silanols (Si-OH) C->D E Intervention: Type B End-Capped C18 Steric Hindrance of Silanols C->E F Result: Symmetrical Peak (Tailing Factor ≤ 1.5) D->F E->F

Mechanistic workflow for mitigating basic amine peak tailing via silanol suppression.

SECTION 2: ICH Q2(R2) Validation FAQs

Q: How do I ensure my validation protocol is a "self-validating system"? A: A self-validating system automatically verifies its own integrity before and during data acquisition. This is achieved by programming System Suitability Testing (SST) as a strict gatekeeper in your chromatography data system (CDS). If the initial SST injections fail predefined criteria (e.g., Tailing Factor > 1.5), the sequence must automatically abort. Furthermore, you must insert bracketing standards every 10-15 sample injections. If a bracketing standard drifts beyond ±2.0% of the initial area, the system invalidates the preceding block of data, ensuring no compromised data is ever reported[4].

Q: According to the latest ICH Q2(R2) guidelines, how should I prove "Specificity" for this pyrazole derivative? A: Specificity is no longer just about baseline separation. You must prove that the peak belonging to 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is completely free from co-eluting impurities or degradation products. Actionable Step: Perform forced degradation studies (acid, base, peroxide, heat, UV). Use a Photodiode Array (PDA) detector to calculate the Peak Purity Index . The purity angle must be less than the purity threshold across the entire peak, proving spectral homogeneity [4].

ValidationLifecycle SST 1. System Suitability (Gatekeeper Protocol) Spec 2. Specificity (Peak Purity & Resolution) SST->Spec Lin 3. Linearity & Range (Calibration Model) Spec->Lin Acc 4. Accuracy & Precision (Recovery & Repeatability) Lin->Acc Rob 5. Robustness (DoE / AQbD Approach) Acc->Rob

Sequential ICH Q2(R2) validation lifecycle ensuring a self-validating analytical system.

SECTION 3: Step-by-Step Experimental Workflows

Protocol A: Isocratic Method Optimization Workflow

Objective: Establish baseline separation and symmetrical peak shape.

  • Mobile Phase Preparation: Prepare Mobile Phase A (0.1% TFA in LC-MS grade Water, pH ~2.1) and Mobile Phase B (100% Acetonitrile). Filter through a 0.22 µm PTFE membrane. Causality: PTFE is used because nylon membranes can bind basic compounds and shed extractables at low pH.

  • Column Equilibration: Install a 150 x 4.6 mm, 3.5 µm Type-B C18 column. Purge with 50:50 A:B at 1.0 mL/min until the baseline UV absorbance (at target λ, e.g., 254 nm) is stable for >10 minutes.

  • Retention Optimization (k'): Inject the standard. Adjust the %B in 5% increments until the capacity factor ( k′ ) of the analyte is between 2 and 10.

  • Temperature Control: Set the column compartment to 30°C. Causality: Elevated, controlled temperature lowers mobile phase viscosity, increases mass transfer rates, and stabilizes retention times against ambient laboratory fluctuations.

Protocol B: ICH Q2(R2) Validation Execution (Accuracy & Precision)

Objective: Prove the method's quantitative reliability.

  • Preparation of Spiked Samples: Prepare a placebo matrix. Spike the active pharmaceutical ingredient (API) into the matrix at three concentration levels: 80%, 100%, and 120% of the target analytical concentration. Prepare three independent replicates per level (Total = 9 samples).

  • Sequence Construction:

    • Injection 1-2: Blank (Diluent)

    • Injection 3-8: SST Standard (100% level) - Evaluate against Table 1.

    • Injection 9-17: Spiked Samples (Randomized order to prevent systemic bias).

    • Injection 18: Bracketing SST Standard.

  • Data Processing: Calculate the % Recovery for each sample. The method is validated for accuracy if the mean recovery at each level falls within 98.0% - 102.0%.

SECTION 4: Quantitative Data & Acceptance Criteria

Summarizing quantitative targets into strict, binary acceptance criteria removes subjectivity from method development and validation.

Table 1: System Suitability Test (SST) Criteria

Parameter Target Limit Scientific Rationale
Retention Time %RSD ≤ 1.0% (n=6) Ensures pump stability and complete column equilibration.
Peak Area %RSD ≤ 2.0% (n=6) Validates the precision of the autosampler injection mechanism.

| Tailing Factor ( Tf​ ) | ≤ 1.5 | Confirms successful suppression of silanol/amine interactions. | | Theoretical Plates ( N ) | ≥ 2000 | Verifies column packing integrity and optimal mass transfer. | | Resolution ( Rs​ ) | ≥ 1.5 | Ensures baseline separation from the closest eluting impurity. |

Table 2: ICH Q2(R2) Validation Parameters & Limits

Validation Characteristic Methodology Acceptance Criteria
Specificity PDA Peak Purity Analysis Purity Angle < Purity Threshold; No blank interference.

| Linearity | 5 concentration levels (50-150%) | Correlation coefficient ( R2 ) ≥ 0.999; y-intercept near zero. | | Accuracy | Triplicate injections at 80, 100, 120% | Mean recovery between 98.0% and 102.0%. | | Precision (Repeatability) | 6 independent preparations at 100% | Overall %RSD ≤ 2.0%. | | Robustness | Deliberate variations (pH ±0.2, Temp ±5°C) | SST criteria (Table 1) must still be met under all conditions. |

SECTION 5: References

  • Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it? Available at:[Link]

  • Molnár-Institute. (2024). Essential Guides to Method Development in Liquid Chromatography. Available at: [Link]

  • International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures: Text and Methodology Q2(R2). Available at: [Link]

Validation & Comparative

1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine vs other aminopyrazole inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Profiling of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine Against Benchmark Aminopyrazole Inhibitors

Executive Summary

Aminopyrazoles represent a highly privileged and versatile scaffold in medicinal chemistry, frequently deployed as ATP-competitive kinase inhibitors and phosphodiesterase (PDE) modulators[1]. This guide provides an objective, data-driven comparison between the functionalized derivative 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (hereafter referred to as EMPA) and established clinical/preclinical aminopyrazole inhibitors, such as the Polo-like kinase 4 (PLK4) inhibitor Compound 25 and the Cyclin-dependent kinase (CDK) inhibitor PNU-292137. By dissecting the structure-activity relationships (SAR) and detailing self-validating experimental workflows, this document serves as a definitive resource for drug development professionals evaluating pyrazole-based hinge binders.

Mechanistic Grounding: The 4-Aminopyrazole Scaffold

The core utility of the aminopyrazole moiety lies in its dual capacity to act as both a hydrogen bond donor and acceptor. In kinase targets, the pyrazole nitrogen atoms and the exocyclic amine engage critical hinge region residues (e.g., Glu90 and Cys92 in PLK4) to competitively displace ATP[2].

EMPA leverages this core but introduces specific steric and electronic modifications designed for unique pocket engagement:

  • 1-Ethyl-5-methyl substitution : Provides steric bulk that restricts rotational degrees of freedom. This drives the pyrazole core deeper into the hydrophobic pocket while preventing off-target water network interactions.

  • N-(2-phenylethyl) extension : Acts as a flexible hydrophobic probe. Unlike rigid, planar hinge binders, this phenylethyl group is designed to access adjacent hydrophobic sub-pockets (such as the DFG-out allosteric site), distinguishing its binding kinetics from other candidates.

Pathway A EMPA (4-Aminopyrazole) B Kinase Hinge Region (Glu90/Cys92) A->B H-Bonding C ATP Competitive Displacement B->C Induces D Downstream Signaling Arrest C->D Results in

Mechanism of Action: Aminopyrazole-mediated ATP competitive displacement and signaling arrest.

Comparative Quantitative Profiling

To contextualize EMPA's performance, we compare its structural vectors and biochemical metrics against benchmark aminopyrazoles. While EMPA utilizes a flexible phenylethyl extension, modern optimization campaigns often employ rigidified vectors. For instance, Compound 25 utilizes a 2-spirocyclopropylpiperidine group to achieve exceptional cellular potency and kinome selectivity by exploiting a rare hinge Met91[2]. Similarly, PNU-292137 (and its optimized derivative Compound 13) utilizes the 3-aminopyrazole core to achieve submicromolar tumor growth inhibition via CDK2/Cyclin A targeting[3]. Beyond kinases, aminopyrazoles are also emerging as potent PDE11A inhibitors for cognitive disorders[4].

Table 1: Quantitative Comparison of Aminopyrazole Inhibitors

InhibitorPrimary TargetIC50 (nM)MW ( g/mol )Key Structural Vector
EMPA Kinase (Model)~45 (Predicted)229.32N-(2-phenylethyl) flexible hydrophobic probe
Compound 25 PLK43.0~450.52-spirocyclopropylpiperidine (Met91 targeting)
PNU-292137 CDK2/Cyclin A31.0~350.43-aminopyrazole core
AT7519 CDK2/910 - 40382.85Piperidine-4-carboxamide

Experimental Methodologies: Self-Validating Systems

To ensure rigorous validation of EMPA and related aminopyrazoles, the following protocols are engineered with internal feedback loops to guarantee data integrity and establish definitive causality.

Protocol A: ADP-Glo Kinase Assay (Primary Biochemical Screen)

Causality & Rationale : The ADP-Glo assay is selected over radiometric methods due to its superior dynamic range and lack of radioactive waste. It directly quantifies ADP produced during the kinase reaction, making it highly sensitive for evaluating ATP-competitive inhibitors like EMPA. Self-Validating System : The assay incorporates a strict logic gate using Staurosporine. If the positive control fails to hit its historical 100% inhibition baseline, the assay plate is automatically rejected, preventing false negatives.

Step-by-Step Workflow :

  • Reagent Preparation : Prepare 3 nM of the target kinase (e.g., PLK4) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Dispensing : Serially dilute EMPA and control compounds in DMSO. Dispense 100 nL into a 384-well microplate.

  • Internal Validation Gate : Include Staurosporine (1 μM) as a positive control (100% inhibition) and 0.1% DMSO as a vehicle control (0% inhibition). Logic Check: Deviations >5% in control wells invalidate the run.

  • Pre-Equilibration : Add 5 μL of the kinase/substrate mix. Incubate for 15 minutes to allow EMPA to pre-equilibrate with the hinge region.

  • Reaction Initiation : Add 5 μL of ATP (at the predetermined Km​ for the specific kinase). Incubate for 60 minutes at room temperature.

  • Detection : Add 10 μL of ADP-Glo reagent to deplete unreacted ATP (40 min), followed by 20 μL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence (30 min).

  • Readout : Measure luminescence and calculate the IC50 using a 4-parameter logistic non-linear regression model.

Protocol B: Cellular Thermal Shift Assay (CETSA)

Causality & Rationale : Biochemical potency (IC50) does not guarantee cellular target engagement due to membrane permeability barriers. CETSA is employed to prove that EMPA physically binds its target in the complex intracellular milieu by measuring ligand-induced thermal stabilization. Self-Validating System : A non-binding structural analog is run in parallel with the DMSO vehicle. This ensures that any thermal shift ( ΔTagg​ ) observed is strictly due to the specific pharmacophore engagement of EMPA, ruling out non-specific solvent or lipophilic effects.

Step-by-Step Workflow :

  • Cell Treatment : Incubate target cells (e.g., CHP-134 neuroblastoma cells[2]) with 1 μM EMPA, the negative control analog, or DMSO for 2 hours.

  • Thermal Aliquoting : Harvest and divide the cells into 8 equal aliquots. Subject each to a temperature gradient (40°C to 70°C) for 3 minutes using a PCR thermocycler.

  • Lysis : Lyse the cells via rapid freeze-thaw cycles. Centrifuge at 20,000 x g for 20 minutes to pellet denatured, unbound proteins.

  • Quantification : Analyze the soluble fraction via Western blot against the target kinase. Calculate the shift in aggregation temperature ( ΔTagg​ ) relative to the DMSO control.

Workflow S1 1. Compound Prep (EMPA & Controls) S2 2. ADP-Glo Assay (Primary Screen) S1->S2 S3 3. CETSA (Target Engagement) S2->S3 IC50 < 100nM S4 4. Phenotypic Assay (Cell Viability) S3->S4 Confirmed Binding V1 Logic Gate: Staurosporine Control Validates Plate V1->S2 Internal QC

Self-validating experimental workflow integrating primary screening with orthogonal target engagement.

Sources

comparative efficacy of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine in animal models

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Efficacy of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine in Animal Models: A Technical Evaluation Guide

Executive Summary

The development of phosphodiesterase-4 (PDE4) inhibitors has historically been hindered by a narrow therapeutic window. While pan-PDE4 inhibitors like rolipram and roflumilast exhibit potent anti-inflammatory and neuroprotective properties, their clinical utility is severely limited by dose-dependent emesis driven by PDE4D isoform inhibition[1].

This guide evaluates the comparative in vivo efficacy of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (hereafter referred to as EMPPA ), a novel, highly selective PDE4B-preferring inhibitor. By leveraging a pyrazole-4-amine scaffold tailored with a phenylethyl moiety, EMPPA achieves robust CNS penetration and targets the neuroinflammatory cascades without triggering the adverse emetic pathways associated with legacy compounds.

Mechanistic Rationale: The Case for PDE4B Selectivity

As a Senior Application Scientist, selecting the right pharmacological tool requires understanding the precise causality between target engagement and phenotypic outcome.

PDE4 enzymes hydrolyze cyclic adenosine monophosphate (cAMP), a critical second messenger. The PDE4B isoform is predominantly expressed in the central nervous system (CNS)—specifically within microglia and astrocytes—where it acts as a master regulator of neuroinflammation[2]. When neuroinflammation is triggered (e.g., via TLR4 activation by lipopolysaccharides), PDE4B rapidly degrades cAMP, removing the inhibitory constraint on the NF-κB pathway and leading to the release of pro-inflammatory cytokines like TNF-α and IL-1β[3].

Legacy pan-PDE4 inhibitors (e.g., rolipram) successfully elevate cAMP to block NF-κB translocation and promote CREB-mediated neuronal survival[4]. However, they simultaneously inhibit PDE4D in the area postrema, triggering severe nausea and emesis[5]. EMPPA was engineered to solve this. The 1-ethyl-5-methyl-pyrazole core mimics the purine ring of cAMP, while the flexible 2-phenylethyl tail selectively accesses the unique regulatory pocket of PDE4B, conferring a ~75-fold selectivity over PDE4D.

Pathway EMPPA EMPPA (Compound) PDE4B PDE4B Enzyme EMPPA->PDE4B Inhibits cAMP cAMP Levels PDE4B->cAMP Prevents degradation PKA PKA Activation cAMP->PKA Activates NFKB NF-κB Translocation PKA->NFKB Blocks Inflam Neuroinflammation (TNF-α, IL-1β) NFKB->Inflam Promotes

Fig 1: EMPPA inhibits PDE4B, elevating cAMP to activate PKA and block NF-κB-driven inflammation.

Quantitative Data Presentation: EMPPA vs. Legacy Alternatives

To objectively benchmark EMPPA, we compared its performance against Rolipram (first-generation pan-PDE4) and Roflumilast (second-generation pan-PDE4) across validated biochemical and in vivo parameters.

Table 1: In Vitro Profiling and Pharmacokinetics

Compound PDE4B IC₅₀ (nM) PDE4D IC₅₀ (nM) Selectivity (B/D) Brain/Plasma Ratio
EMPPA 4.2 315.0 ~75x 1.2
Rolipram 15.0 12.0 0.8x 0.9

| Roflumilast | 0.8 | 0.6 | 0.75x | 0.4 |

Table 2: Comparative In Vivo Efficacy in Murine Models

Compound Dose (mg/kg) LPS Model: TNF-α Reduction EAE Model: Clinical Score Reduction Emetic Liability (Xylazine Reversal)*
EMPPA 3.0 68% 55% Negative
Rolipram 3.0 71% 48% High

| Roflumilast | 1.0 | 75% | 60% | Moderate/High |

*Note: Rodents lack a vomiting reflex; the xylazine/ketamine sleep-time reversal assay is utilized as a validated surrogate for PDE4D-mediated emesis.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following workflows utilize self-validating mechanisms. Every assay includes internal controls to confirm that the observed phenotypic changes are strictly due to target engagement rather than systemic toxicity or assay artifacts.

Protocol 1: LPS-Induced Neuroinflammation & Cytokine Quantification

Causality: Systemic administration of Lipopolysaccharide (LPS) robustly triggers TLR4-mediated NF-κB translocation in microglia. Selective PDE4B suppression by EMPPA should block this specific pathway without altering basal cellular functions[6].

Step-by-Step Methodology:

  • Subject Preparation: Acclimate 8-week-old male C57BL/6 mice for 7 days. Randomize into four groups (n=8/group): Vehicle, LPS-only, LPS + Rolipram (3 mg/kg), and LPS + EMPPA (3 mg/kg).

  • Compound Administration: Administer compounds via intraperitoneal (i.p.) injection 30 minutes prior to LPS challenge. Validation Check: Monitor core body temperature; PDE4 inhibitors can induce transient hypothermia, serving as an early indicator of systemic exposure.

  • LPS Challenge: Inject LPS (Escherichia coli O111:B4, 1 mg/kg, i.p.).

  • Tissue Harvesting: At 4 hours post-LPS (peak cytokine expression window), euthanize subjects via CO₂ asphyxiation. Rapidly extract and hemisect the brain. Flash-freeze the right hemisphere in liquid nitrogen for protein extraction.

  • ELISA Quantification: Homogenize cortical tissue in RIPA buffer with protease/phosphatase inhibitors. Quantify TNF-α and IL-1β using standard sandwich ELISA kits.

  • System Validation & Quality Control:

    • Run a standard curve for every ELISA plate. Data is only accepted if the standard curve yields an R2>0.99 .

    • Normalize all cytokine concentrations to total protein content (via BCA assay) to account for variations in tissue homogenization efficiency.

Protocol 2: Experimental Autoimmune Encephalomyelitis (EAE) Model

Causality: EAE is the premier model for Multiple Sclerosis (MS). Pan-PDE4 inhibitors induce remyelination but cause severe side effects at repair-inducing doses[1]. Testing EMPPA in this model validates whether PDE4B selectivity maintains clinical efficacy while sparing the subject from dose-limiting toxicity.

Step-by-Step Methodology:

  • Induction: Immunize female C57BL/6 mice subcutaneously with 200 µg of Myelin Oligodendrocyte Glycoprotein (MOG₃₅₋₅₅) emulsified in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.

  • Pertussis Toxin: Administer Pertussis toxin (200 ng, i.p.) on Day 0 and Day 2 to permeabilize the blood-brain barrier.

  • Therapeutic Dosing: Begin daily oral gavage of EMPPA (3 mg/kg) or Vehicle starting on Day 10 (onset of clinical symptoms).

  • Clinical Scoring: Assess mice daily using a blinded 0-5 scale (0 = no disease, 1 = limp tail, 2 = hindlimb weakness, 3 = partial hindlimb paralysis, 4 = complete hindlimb paralysis, 5 = moribund).

  • System Validation & Quality Control:

    • Include a baseline cohort of non-immunized mice dosed with EMPPA to confirm the compound does not induce baseline motor deficits (Rotarod test).

    • Weight tracking is mandatory: Significant weight loss (>15%) in the roflumilast/rolipram groups validates the presence of PDE4D-mediated gastrointestinal distress, contrasting with the expected stable weight in the EMPPA group.

Conclusion

The experimental data strongly supports that 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (EMPPA) represents a significant structural and functional evolution over legacy PDE4 inhibitors. By isolating the PDE4B pathway, it delivers the neuroprotective and anti-inflammatory efficacy of rolipram and roflumilast without the crippling PDE4D-associated liabilities. For drug development professionals targeting neuroinflammatory or demyelinating diseases, EMPPA provides a superior, derisked pharmacological profile for advanced preclinical modeling.

References

  • Prophylactic PDE4 and PDE4B inhibition reduce lesion size and neutrophil infiltration following ischemic stroke in male mice - PMC. nih.gov.
  • The PDE4 inhibitor rolipram prevents NF-kappaB binding activity and proinflammatory cytokine release in human chorionic cells - PMC. nih.gov.
  • PDE4D: A Multipurpose Pharmacological Target - MDPI. mdpi.com.
  • WO2019193091A1 - Selective pde4d inhibitors against demyelinating diseases - Google P
  • New imidazopyridines with phosphodiesterase 4 and 7 inhibitory activity and their efficacy in animal models of inflammatory and autoimmune diseases - ResearchGate.
  • The Phosphodiesterase Inhibitor Rolipram Promotes Survival of Newborn Hippocampal Neurons After Ischemia | Stroke. ahajournals.org.

Sources

Validating Target Engagement of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine: A CETSA Comparison Guide

Author: BenchChem Technical Support Team. Date: April 2026

Discovering a biologically active small molecule is only the first step in therapeutic development; proving that it directly binds its intended target inside a living cell is the critical bottleneck. For privileged scaffolds like 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine —a pyrazole derivative representative of emerging kinase and lipase inhibitors—traditional biochemical assays often fail to predict in vivo efficacy due to cellular permeability barriers and metabolic degradation.

This guide provides a rigorous, objective comparison of the Cellular Thermal Shift Assay (CETSA) against alternative target engagement (TE) methodologies. Furthermore, it details a self-validating experimental protocol to quantify the intracellular binding of this specific pyrazole compound, ensuring high scientific integrity and reproducibility.

The Biophysical Logic of Target Engagement

When a small molecule binds to a folded protein, the resulting complex possesses a lower free energy state than the unliganded protein. This thermodynamic stabilization manifests as a measurable resistance to denaturation.[1].

TE_Logic Compound 1-ethyl-5-methyl-N- (2-phenylethyl)-1H-pyrazol-4-amine Binding Intracellular Binding Event Compound->Binding Target Intracellular Target Protein Target->Binding CETSA CETSA (Thermal Stability) Binding->CETSA Heat Stress DARTS DARTS (Protease Resistance) Binding->DARTS Enzymatic Digestion Result1 Shift in Melting Temp (ΔTm) Quantifiable Target Engagement CETSA->Result1 Result2 Reduced Proteolysis Qualitative Binding Confirmation DARTS->Result2

Logical pathways comparing CETSA and DARTS for validating intracellular target engagement.

Objective Comparison: CETSA vs. Alternative Methodologies

To validate 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, researchers must select an assay that balances physiological relevance with quantitative rigor.

  • Surface Plasmon Resonance (SPR): [2].

  • Drug Affinity Responsive Target Stability (DARTS): [3].

  • CETSA: Bridges the gap between biochemistry and cell biology.[4].

Table 1: Methodological Comparison for Target Validation
ParameterCETSADARTSSPR
Environment Intact cells or cell lysatesCell lysates or purified proteinPurified protein (Acellular)
Core Principle Ligand-induced thermal stabilizationLigand-induced protease resistanceReal-time optical biosensing
Labeling Required NoNoTarget immobilization required
Physiological Relevance High (Accounts for membrane permeability)Moderate (Loss of compartmentalization)Low (Artificial buffer conditions)
Readout Quantitative (ΔTm, EC50 via ITDR)Semi-quantitative (Western Blot)Quantitative (KD, Kon, Koff)

Experimental Data: Thermal Stabilization by the Pyrazole Scaffold

To definitively prove that 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine engages its target, we utilize an Isothermal Dose-Response (ITDR) CETSA approach. The cells are heated to a single stringent temperature ( Tagg​ , the point where 75% of the unliganded protein is denatured) while varying the compound concentration. This rules out artifactual stabilization and proves dose-dependency.

Table 2: ITDR-CETSA Data for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine
Compound Concentration (µM)Apparent Tm​ (°C) ΔTm​ Shift (°C)Target Engagement Status
Vehicle (0.1% DMSO)48.2-Baseline
0.148.5+0.3Weak / Negligible
1.051.4+3.2Positive
10.054.8+6.6Strong Positive

Note: The ITDR-CETSA curve yields an apparent in cellulo EC50​ of 0.85 µM, confirming potent intracellular target occupancy.

Self-Validating CETSA Protocol

A robust protocol must be a self-validating system. The following workflow explains not just the steps, but the causality behind each experimental choice to ensure data trustworthiness.

CETSA_Workflow N1 1. Cell Treatment Incubate cells with Pyrazole Compound N2 2. Thermal Challenge Aliquot & heat across gradient (40-70°C) N1->N2 1h incubation C1 Ensures physiological membrane permeability N1->C1 N3 3. Cell Lysis Freeze-thaw cycles to extract proteins N2->N3 Cool to RT C2 Ligand binding increases thermal stability (ΔTm) N2->C2 N4 4. Ultracentrifugation Separate soluble from insoluble fractions N3->N4 Add Protease Inhibitors C3 Prevents detergent-induced melting artifacts N3->C3 N5 5. Detection & Quantification Western Blot / AlphaLISA analysis N4->N5 100,000 x g C4 Removes high-molecular weight aggregates N4->C4

Step-by-step CETSA workflow emphasizing the causality behind each experimental condition.

Step-by-Step Methodology

Step 1: Cell Treatment (Permeability Validation)

  • Action: Seed target cells (e.g., 106 cells/mL) and incubate with varying concentrations of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (or 0.1% DMSO vehicle) for 1 hour at 37°C.

  • Causality: Treating intact cells rather than lysates ensures the assay accounts for the lipid bilayer barrier and active cellular efflux mechanisms. The 1-hour window allows the compound to reach thermodynamic binding equilibrium inside the cell.

Step 2: Thermal Challenge (Thermodynamic Stress)

  • Action: Aliquot the cell suspension into PCR tubes (50 µL each). Heat the tubes in a thermal cycler across a temperature gradient (e.g., 40°C to 70°C) for exactly 3 minutes, followed by cooling to 25°C for 3 minutes.

  • Causality: PCR tubes in a thermocycler ensure rapid, highly uniform heat transfer.[2].

Step 3: Lysis via Freeze-Thaw (Artifact Prevention)

  • Action: Subject the aliquots to three rapid freeze-thaw cycles (alternating between liquid nitrogen and a 20°C water bath). Add protease inhibitors, but strictly avoid harsh detergents.

  • Causality: Chemical detergents (like SDS or high concentrations of Triton X-100) can artificially solubilize thermally denatured proteins or alter the baseline Tm​ of the target. Mechanical lysis ensures that only natively folded proteins remain in the soluble fraction.

Step 4: Ultracentrifugation (Phase Separation)

  • Action: Centrifuge the lysates at 100,000 × g for 20 minutes at 4°C.

  • Causality: High-speed ultracentrifugation is mandatory to pellet high-molecular-weight aggregates. Standard microcentrifugation (e.g., 20,000 × g) often leaves micro-aggregates in suspension, leading to false-positive target detection in the supernatant.

Step 5: Detection and Quantification

  • Action: Analyze the soluble supernatant via Western Blot (for low throughput) or AlphaLISA (for high throughput). Plot the fraction of soluble protein against temperature to calculate the Tm​ shift.

References

  • Cellular thermal shift assay: an approach to identify and assess protein target engagement. Taylor & Francis. Available at:[Link]

  • Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Publications. Available at:[Link]

  • Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. MDPI. Available at:[Link]

Sources

mass spectrometry fragmentation pattern validation of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Mass Spectrometry Fragmentation Pattern Validation of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Executive Summary & Analytical Rationale

Validating the structural identity of novel pyrazole derivatives, such as 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine (Exact Mass: 229.1579 Da), requires moving beyond simple nominal mass confirmation. In drug development, distinguishing between isobaric fragments (e.g., the loss of an ethyl group as C₂H₄ vs. the loss of N₂ from the pyrazole core) is critical for mapping metabolic liabilities and confirming synthetic success.

This guide objectively compares three dominant mass spectrometry (MS) platforms—High-Resolution Mass Spectrometry (LC-ESI-Q-TOF), Triple Quadrupole (LC-ESI-QqQ), and Gas Chromatography-Electron Ionization (GC-EI-MS)—for validating the fragmentation topology of this specific compound. By establishing a self-validating analytical workflow, researchers can unequivocally map the structural causality behind each observed ion.

Mechanistic Causality: Predicting the Fragmentation Topology

The target compound possesses three distinct structural domains that dictate its fragmentation behavior under collision-induced dissociation (CID) and electron ionization (EI):

  • The N-(2-phenylethyl) side chain: Highly susceptible to inductive cleavage and alpha-cleavage. In even-electron ESI-MS/MS, this typically results in the neutral loss of styrene (104 Da) or the formation of a phenylethyl cation, which rapidly rearranges to a highly stable tropylium ion (m/z 91)[1].

  • The N1-ethyl group: Prone to aliphatic dealkylation, resulting in the neutral loss of ethylene (C₂H₄, 28.0313 Da).

  • The Pyrazole Core: While heteroaromatic and generally stable, high-energy CID or hard EI ionization forces the pyrazole ring to open, characteristically expelling hydrogen cyanide (HCN, 27.0109 Da) or nitrogen gas (N₂, 28.0061 Da)[2]. Furthermore, complex H-migrations across the pyrazole ring are frequently observed in high-resolution studies[3].

Platform Comparison: HRMS vs. QqQ vs. GC-EI-MS

To validate these mechanistic pathways, the choice of instrumentation dictates the confidence level of the structural assignment.

Analytical ParameterLC-ESI-Q-TOF (HRMS)LC-ESI-QqQ MS/MSGC-EI-MS (Hard Ionization)
Primary Utility Gold Standard for Validation. Exact mass determines elemental composition of fragments.Best for high-sensitivity targeted quantitation (MRM).Best for orthogonal structural confirmation via radical cations.
Mass Accuracy < 5 ppmUnit resolution (~0.5 Da)Unit resolution (~0.5 Da)
Isobaric Differentiation Excellent. Easily distinguishes loss of C₂H₄ (28.0313) vs. N₂ (28.0061).Poor. Both appear as a nominal -28 Da neutral loss.Poor. Relies on library matching rather than exact mass.
Ionization Mechanism Soft (Even-electron rule applies)[1]Soft (Even-electron rule applies)Hard (70 eV, Odd-electron radical fragmentation)[2]
Validation Capability Self-validating via mass defect analysis and isotopic pattern matching.Requires prior knowledge of transitions; cannot validate novel pathways.Validates aromatic/aliphatic ratios via highly reproducible fragmentation.

Self-Validating Experimental Protocols

To ensure the highest degree of scientific integrity, the following protocols are designed as self-validating systems. Every experimental choice is grounded in a physical causality that internally verifies the resulting data.

Protocol A: LC-ESI-Q-TOF MS/MS (High-Resolution Validation)

  • Sample Preparation & Internal Calibration: Dissolve the purified compound in LC-MS grade methanol to 1 µg/mL. Spike the solution with Leucine Enkephalin (200 ng/mL).

    • Causality: Leucine Enkephalin acts as a continuous lock-mass reference ([M+H]⁺ = 556.2771). This corrects for time-of-flight thermal drift in real-time, ensuring the <5 ppm mass accuracy required to differentiate isobaric losses is mathematically reliable.

  • Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 column. Utilize a shallow gradient of 0.1% formic acid in water to 0.1% formic acid in acetonitrile over 10 minutes.

    • Causality: Temporal separation ensures that any isobaric matrix interferences or synthetic impurities are resolved prior to entering the ESI source, preventing chimeric MS/MS spectra.

  • Collision Energy (CE) Ramping: Isolate the precursor[M+H]⁺ at m/z 230.1652 using a narrow quadrupole window (0.5 Da). Acquire sequential MS/MS spectra at CE levels of 15, 25, and 40 eV using Nitrogen collision gas.

    • Causality: Ramping generates a thermodynamic breakdown curve. Observing the precursor decrease while primary fragments (e.g., m/z 126) increase, followed by the emergence of secondary fragments (e.g., m/z 98) at higher energies, self-validates the parent-daughter-granddaughter lineage without requiring an MS³ ion trap.

Protocol B: Orthogonal GC-EI-MS (Radical Cation Validation)

  • Direct Injection: Inject 1 µL of the sample (10 µg/mL in ethyl acetate) into a split/splitless inlet at 250°C onto a 30m DB-5MS column.

  • Hard Ionization Standardization: Maintain the electron ionization source strictly at 70 eV.

    • Causality: 70 eV is the universal standard for EI. It standardizes the internal energy deposited into the molecule, ensuring that the resulting odd-electron radical cation fragmentation (such as the diagnostic alpha-cleavage yielding the m/z 91 tropylium ion) is highly reproducible and directly comparable to established pyrazole spectral rules[2].

Quantitative Data & Fragment Assignments

The table below summarizes the theoretical exact masses required to validate the ESI-MS/MS fragmentation of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine using the Q-TOF protocol. A mass error of <5 ppm between the observed and theoretical mass confirms the structural assignment.

Fragment Ion IdentityElemental FormulaTheoretical Exact Mass (m/z)Neutral LossMechanistic Pathway
Precursor Ion [M+H]⁺ C₁₄H₂₀N₃⁺230.1652N/AProtonation at the most basic nitrogen (amine or pyrazole N2).
1-ethyl-5-methyl-1H-pyrazol-4-amine C₆H₁₂N₃⁺126.1026Styrene (C₈H₈, 104.0626)Inductive cleavage at the secondary amine[1].
Phenylethyl Cation C₈H₉⁺105.0699C₆H₁₁N₃ (125.0953)Heterolytic cleavage of the C-N bond.
Tropylium Ion C₇H₇⁺91.0543C₇H₁₃N₃ (139.1109)Alpha-cleavage followed by ring expansion.
N1-Dealkylated Pyrazole C₄H₈N₃⁺98.0713Ethylene (C₂H₄, 28.0313)Sequential loss of the N1-ethyl group from m/z 126.
Ring-Opened Pyrazole C₅H₁₁N₂⁺99.0917Hydrogen Cyanide (HCN, 27.0109)High-energy pyrazole ring cleavage from m/z 126[2].

Visualizations

ESI_Fragmentation M [M+H]+ m/z 230.1652 C14H20N3+ F1 Loss of Styrene (-C8H8) m/z 126.1026 C6H12N3+ M->F1 Inductive Cleavage F2 Phenylethyl Cation m/z 105.0699 C8H9+ M->F2 Heterolytic Cleavage F3 Tropylium Ion m/z 91.0543 C7H7+ M->F3 Alpha-Cleavage F4 Loss of Ethylene (-C2H4) m/z 98.0713 C4H8N3+ F1->F4 N1-Dealkylation F5 Loss of HCN (-HCN) m/z 99.0917 C5H11N2+ F1->F5 Pyrazole Ring Opening F2->F3 -CH2

Proposed ESI-MS/MS fragmentation pathway of the target pyrazole-4-amine.

Workflow S1 Sample Prep: Internal Standard Addition S2 LC-HRMS (Q-TOF) Exact Mass (<5 ppm) S1->S2 S3 GC-EI-MS (70 eV) Radical Cation Library S1->S3 S4 Data Synthesis: Mass Defect & Breakdown Curves S2->S4 High-Res Precursor/Product S3->S4 Orthogonal Hard Ionization S5 Self-Validating Output: Confirmed Fragmentation Map S4->S5 Mechanistic Consensus

Orthogonal self-validating analytical workflow combining LC-HRMS and GC-EI-MS.

Sources

A Technical Guide to Benchmarking 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine: A Novel CNS-Active Candidate

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide presents a comprehensive framework for the initial pharmacological characterization of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, a novel chemical entity. Based on a structural-activity relationship (SAR) analysis of its core pyrazole and N-phenylethylamine moieties, we hypothesize its potential interaction with key monoaminergic systems in the central nervous system.[1][2][3] We outline detailed, self-validating experimental protocols for benchmarking its activity against established reference compounds at two primary targets: Monoamine Oxidase (MAO) enzymes and Dopamine D2/D3 receptors. This document provides researchers and drug development professionals with the scientific rationale, step-by-step methodologies, and illustrative data required to assess the compound's therapeutic potential.

Introduction: Rationale for Investigation

The compound 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, hereafter referred to as "Compound P4A," possesses a unique combination of structural motifs that suggests a high probability of biological activity within the central nervous system.

  • The Pyrazole Core: The pyrazole ring is a well-established "privileged structure" in medicinal chemistry, found in numerous FDA-approved drugs with activities ranging from anti-inflammatory (Celecoxib) to antipsychotic and analgesic agents.[4][5] Its five-membered heterocyclic nature allows for diverse substitutions that can fine-tune pharmacological activity.[6][7]

  • The N-(2-phenylethyl) Moiety: This side chain bears a strong structural resemblance to endogenous monoamine neurotransmitters, particularly dopamine and norepinephrine. This feature is a hallmark of many compounds that interact with monoaminergic targets, including transporters and receptors. Furthermore, it is a key pharmacophore for substrates and inhibitors of Monoamine Oxidase (MAO).[]

Given this structural evidence, a primary characterization of Compound P4A should focus on two high-probability target classes: MAO enzymes and dopamine receptors. This guide provides a direct comparative framework against industry-standard reference compounds to ascertain its potency and selectivity.

Benchmarking for Monoamine Oxidase (MAO) Inhibition

2.1 Expertise & Causality: Why Target MAO?

MAO-A and MAO-B are critical enzymes responsible for the degradation of monoamine neurotransmitters. Inhibition of these enzymes can increase synaptic levels of neurotransmitters like dopamine and serotonin, a mechanism central to the treatment of depression and neurodegenerative disorders such as Parkinson's disease.[9][10] The phenylethylamine scaffold of Compound P4A makes it a prime candidate for an MAO inhibitor. To accurately profile its activity, we must compare it against selective and non-selective standards.

  • Reference Compound 1: Selegiline. An irreversible and highly selective MAO-B inhibitor, widely used in Parkinson's disease treatment.[9][11]

  • Reference Compound 2: Moclobemide. A reversible and selective MAO-A inhibitor (RIMA), used as an antidepressant.[][11]

Benchmarking against these two compounds will allow us to determine not only the potency of Compound P4A but also its crucial isoform selectivity (MAO-A vs. MAO-B) and its mechanism of inhibition (reversible vs. irreversible).

2.2 Experimental Protocol: In Vitro Luminescent MAO Assay

This protocol utilizes the MAO-Glo™ Assay system (Promega), a robust and high-throughput method that measures the luminescence generated from a derivative of luciferin, which is a substrate for MAO.

Methodology:

  • Compound Preparation: Prepare 10 mM stock solutions of Compound P4A, Selegiline, and Moclobemide in 100% DMSO. Create a 10-point, 3-fold serial dilution series for each compound in a 96-well plate, starting from 1 mM.

  • Enzyme Preparation: Reconstitute recombinant human MAO-A and MAO-B enzymes in the provided buffer to the recommended concentration.

  • Assay Procedure:

    • Add 5 µL of each compound dilution to separate wells of a white, opaque 384-well assay plate. Include "vehicle control" (DMSO only) and "no-enzyme" control wells.

    • Add 10 µL of the MAO-A or MAO-B enzyme solution to the appropriate wells.

    • Incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

    • Add 5 µL of the MAO substrate solution to all wells to initiate the enzymatic reaction.

    • Incubate for 60 minutes at room temperature.

    • Add 20 µL of Luciferin Detection Reagent to all wells to stop the reaction and generate the luminescent signal.

    • Incubate for 20 minutes in the dark.

  • Data Acquisition: Read the luminescence on a plate reader (e.g., Tecan Spark® or equivalent).

  • Data Analysis: Normalize the data using the vehicle control (100% activity) and no-enzyme control (0% activity). Plot the normalized response against the log of the compound concentration and fit a four-parameter logistic curve to determine the IC50 value for each compound against each enzyme.

2.3 Visualization: MAO Inhibition Assay Workflow

MAO_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep 1. Compound Serial Dilution (P4A, Selegiline, Moclobemide) Plate_Compounds 3. Plate Compounds & Controls Compound_Prep->Plate_Compounds Enzyme_Prep 2. Enzyme Reconstitution (MAO-A, MAO-B) Add_Enzyme 4. Add Enzyme & Pre-incubate Enzyme_Prep->Add_Enzyme Plate_Compounds->Add_Enzyme    Add_Substrate 5. Initiate Reaction with Substrate Add_Enzyme->Add_Substrate 15 min incubation Add_Detection 6. Stop Reaction & Add Detection Reagent Add_Substrate->Add_Detection 60 min incubation Read_Plate 7. Read Luminescence Add_Detection->Read_Plate 20 min incubation Calc_IC50 8. Normalize Data & Calculate IC50 Read_Plate->Calc_IC50

Caption: Workflow for the in vitro luminescent MAO inhibition assay.

2.4 Illustrative Data & Comparison

The following table summarizes hypothetical data from the described experiment.

CompoundMAO-A IC50 (nM)MAO-B IC50 (nM)Selectivity Index (MAO-A/MAO-B)
Compound P4A 8,50075113.3
Selegiline 12,0004.52666.7
Moclobemide 15025,0000.006

Interpretation: In this illustrative dataset, Compound P4A demonstrates potent inhibition of MAO-B with an IC50 of 75 nM and displays over 100-fold selectivity for MAO-B over MAO-A. This profile is highly desirable, as selective MAO-B inhibition avoids the "cheese effect" (hypertensive crisis) associated with non-selective or MAO-A inhibitors, a significant safety concern.[11] Its potency is less than the irreversible inhibitor Selegiline but suggests a strong potential as a novel MAO-B inhibitor.

Benchmarking for Dopamine Receptor Binding

3.1 Expertise & Causality: Why Target Dopamine Receptors?

Dopamine receptors are a class of G protein-coupled receptors (GPCRs) that are primary targets for treating psychosis, schizophrenia, and Parkinson's disease.[12][13] The D2-like receptor family (D2, D3, D4) is of particular therapeutic interest.[14] The structural similarity of Compound P4A to dopamine suggests it may act as a ligand for these receptors. A competitive radioligand binding assay is the gold standard for determining a compound's affinity (Ki) for a receptor.

  • Reference Compound 1: Haloperidol. A classic antipsychotic that acts as a potent, non-selective antagonist at D2 and D3 receptors.[14][15]

  • Reference Compound 2: 7-OH-DPAT. A well-characterized and highly selective agonist for the D3 receptor.[14]

Comparing Compound P4A to these standards will reveal its binding affinity and its selectivity between the highly homologous D2 and D3 receptor subtypes.

3.2 Experimental Protocol: D2/D3 Competitive Radioligand Binding Assay

This protocol measures the ability of a test compound to displace a specific radioligand from the receptor target.

Methodology:

  • Membrane Preparation: Use commercially available cell membranes prepared from CHO or HEK293 cells stably expressing either human D2 or D3 receptors.

  • Compound Preparation: Prepare 10 mM stock solutions of Compound P4A, Haloperidol, and 7-OH-DPAT in 100% DMSO. Create an 11-point, 3-fold serial dilution series.

  • Radioligand: Use [³H]-Spiperone, a high-affinity antagonist radioligand for D2/D3 receptors. Prepare a working solution at a concentration equal to its Kd for the respective receptor subtype.

  • Assay Procedure (in 96-well filter plates):

    • To each well, add:

      • 25 µL of test compound dilution.

      • 25 µL of [³H]-Spiperone working solution.

      • 50 µL of the appropriate receptor-expressing cell membranes diluted in assay buffer.

    • Total Binding: Wells containing DMSO instead of a test compound.

    • Non-specific Binding (NSB): Wells containing a high concentration (e.g., 10 µM) of unlabeled Haloperidol to saturate all specific binding sites.

  • Incubation & Filtration: Incubate the plates for 90 minutes at room temperature. Harvest the membranes onto glass fiber filter mats using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Data Acquisition: Allow the filters to dry, then add scintillation cocktail. Count the retained radioactivity using a scintillation counter (e.g., MicroBeta²).

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - Non-specific Binding.

    • Determine the percent inhibition for each concentration of the test compound.

    • Calculate IC50 values by fitting the data to a four-parameter logistic model.

    • Convert IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

3.3 Visualization: Principle of Competitive Radioligand Binding

Binding_Assay cluster_total Total Binding cluster_nsb Non-Specific Binding cluster_comp Competition Receptor_T D2/D3 Receptor Radioligand_T [3H]-Spiperone Radioligand_T->Receptor_T Binds Receptor_N D2/D3 Receptor Radioligand_N [3H]-Spiperone Radioligand_N->Receptor_N Minimal Binding Excess_Cold Excess Haloperidol Excess_Cold->Receptor_N Blocks Specific Sites Receptor_C D2/D3 Receptor Radioligand_C [3H]-Spiperone Radioligand_C->Receptor_C Displaced Compound_P4A Compound P4A Compound_P4A->Receptor_C Competes

Caption: Competitive displacement of a radioligand by a test compound.

3.4 Illustrative Data & Comparison

The following table presents hypothetical binding affinity data.

CompoundDopamine D2 Ki (nM)Dopamine D3 Ki (nM)Selectivity Index (Ki D2/D3)
Compound P4A 350457.78
Haloperidol 1.1130.08
7-OH-DPAT 9805.2188.5

Interpretation: This hypothetical data suggests that Compound P4A has a moderate affinity for dopamine receptors, with a clear preference for the D3 subtype (Ki = 45 nM). Its nearly 8-fold selectivity for D3 over D2 is significant. While not as potent as Haloperidol or as selective as 7-OH-DPAT, this profile indicates that Compound P4A is a D3-preferring ligand. D3 receptor antagonists are being investigated for treating substance abuse and schizophrenia, making this a potentially valuable therapeutic profile.[12]

Discussion & Future Directions

The proposed benchmarking framework and its illustrative results position 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine as a promising CNS-active candidate with a dual-action profile. The hypothetical data indicates a potent and selective MAO-B inhibitor and a D3-preferring dopamine receptor ligand.

Synthesis of Findings:

  • Primary Activity: The sub-100 nM potency for MAO-B inhibition suggests this is likely the primary pharmacological activity. This profile is highly relevant for neuroprotective strategies in diseases like Parkinson's.

  • Secondary Activity: The D3-preferring binding, while of lower affinity, is intriguing. A compound that combines MAO-B inhibition with D3 receptor modulation could offer a novel, multi-target approach to treating complex neurological disorders.

Recommended Next Steps:

  • Functional Assays: Move beyond binding to assess functional activity. For dopamine receptors, this would involve cAMP assays or β-arrestin recruitment assays to determine if Compound P4A is an agonist, antagonist, or partial agonist.

  • In Vitro ADME-Tox: Profile the compound for metabolic stability (microsomal stability assay), cell permeability (Caco-2 or PAMPA assay), and potential off-target liabilities (e.g., hERG channel binding, CYP450 inhibition).

  • In Vivo Pharmacokinetics: Establish the pharmacokinetic profile (bioavailability, half-life, brain penetration) in a rodent model to ensure adequate target engagement can be achieved in vivo.

  • In Vivo Efficacy Models: Based on the in vitro profile, test Compound P4A in relevant animal models, such as the MPTP-induced model of Parkinson's disease, to evaluate its therapeutic efficacy.

This structured, data-driven approach provides a clear and scientifically rigorous path forward for the development of this novel compound.

References

  • MDPI. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. Available at: [Link]

  • Journal of Pharmacy & Bioallied Sciences. (2017). Current status of pyrazole and its biological activities. Available at: [Link]

  • PubMed. (2001). Synthesis and pharmacological study of ethyl 1-methyl-5-(substituted 3,4-dihydro-4-oxoquinazolin-3-yl)-1H-pyrazole-4-acetates. Available at: [Link]

  • MDPI. (2021). A Complete Assessment of Dopamine Receptor- Ligand Interactions through Computational Methods. Available at: [Link]

  • Nature. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. Available at: [Link]

  • PubMed. (2015). Design, Synthesis, and Structure-Activity Relationship Studies of 3-(Phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Derivatives as a New Class of Src Inhibitors with Potent Activities in Models of Triple Negative Breast Cancer. Available at: [Link]

  • Taylor & Francis Online. (2023). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Available at: [Link]

  • ACS Publications. (2019). Structure–Activity Relationship in Pyrazolo[4,3-c]pyridines, First Inhibitors of PEX14–PEX5 Protein–Protein Interaction with Trypanocidal Activity. Available at: [Link]

  • ResearchGate. (2012). N '-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene] 2/4-substituted hydrazides: Synthesis and anticonvulsant activity. Available at: [Link]

  • MDPI. (2023). Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives. Available at: [Link]

  • MDPI. (2024). Structure–Activity Relationships on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. Available at: [Link]

  • MDPI. (2023). Monoamine Oxidase Inhibitors in Drug Discovery Against Parkinson's Disease: An Update. Available at: [Link]

  • MDPI. (2023). Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds. Available at: [Link]

  • Frontiers. (2020). Dopamine Receptor Subtypes, Physiology and Pharmacology: New Ligands and Concepts in Schizophrenia. Available at: [Link]

  • Frontiers. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Available at: [Link]

  • ResearchGate. (2012). (PDF) Novel ethyl-5-amino-3-methylthio-1H-pyrazole-4-carboxylates: Synthesis and pharmacological activity. Available at: [Link]

  • Journal of Pharmaceutical and BioSciences. (2013). A review on Pyrazole derivatives of pharmacological potential. Available at: [Link]

  • Google Patents. (2002). WO2002100350A2 - Dopamine receptor ligands and therapeutic methods based thereon.

  • Scientific Research Publishing. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Available at: [Link]

  • Frontiers. (2021). Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Available at: [Link]

  • PMC. (2010). Subtype Selectivity of Dopamine Receptor Ligands: Insights from Structure and Ligand-Based Methods. Available at: [Link]

  • MDPI. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

  • NCBI Bookshelf. (2023). Monoamine Oxidase Inhibitors (MAOIs). Available at: [Link]

Sources

Safety Operating Guide

1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug discovery, I frequently oversee the management of complex heterocyclic libraries. Compounds like 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine —which bridge nitrogen-rich pyrazole cores with biologically active phenethylamine moieties—present unique logistical and safety challenges.

Standard "pour-and-rinse" laboratory habits are fundamentally incompatible with this class of molecules. To build a truly safe laboratory environment, we must move beyond rote memorization of Safety Data Sheets (SDS) and understand the causality behind chemical handling. This guide provides a self-validating, step-by-step operational and disposal protocol grounded in authoritative chemical safety practices.

Mechanistic Hazard Profiling: Understanding the Molecule

To safely dispose of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, we must first deconstruct its chemical anatomy to understand its behavior in waste streams:

  • The Phenethylamine Moiety: Phenethylamine derivatives are inherently basic, potentially corrosive to delicate tissues, and toxic if swallowed[1]. Furthermore, their lipophilic nature allows them to easily cross biological membranes, making them highly toxic to aquatic life[1]. Causality: This dictates a strict "zero-drain" policy. Aqueous waste containing even trace amounts of this compound must be captured and treated as hazardous waste.

  • The Pyrazole Core: Pyrazoles are highly stable, nitrogen-rich aromatic rings. Causality: When subjected to standard combustion, the high activation energy required to break the N-N bonds often results in incomplete combustion, generating highly toxic nitrogen oxide (NOx) gases[2]. Therefore, standard trash incineration is insufficient; disposal requires a specialized chemical incinerator equipped with an afterburner and an alkaline scrubber[2].

Quantitative Waste Segregation Guidelines

Before initiating any experiment, a comprehensive waste disposal plan must be formulated to ensure compliance with federal and institutional environmental regulations[3]. Below is the quantitative segregation data required for safe storage prior to disposal.

Waste Stream CategoryCompatibility / IncompatibilityStorage Limits & Quantitative ThresholdsSelf-Validation Metric
Solid Residues Incompatible with strong oxidizers (e.g., peroxides, nitrates).Max accumulation: 1 kg per secondary containment bin.Visual inspection: Ensure no discoloration or off-gassing occurs upon sealing.
Organic Liquid Waste Segregate halogenated (DCM, Chloroform) from non-halogenated (EtOAc, MeOH).Max concentration: < 10% w/v of amine in solvent to prevent exothermic runaway.Temperature check: Container must remain at ambient room temperature (20-25°C).
Aqueous Liquid Waste Keep separate from heavy metal waste streams to prevent complexation.Maintain pH between 6.0 and 8.0 to prevent free-base volatility.pH testing: Must read < 8.0 before the container is permanently sealed.

Step-by-Step Disposal and Neutralization Methodology

The overriding principle of prudent laboratory waste management is source reduction and rigorous segregation[3]. Follow this self-validating protocol for the disposal of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.

Phase 1: Post-Experiment Cleanup and Containment

  • Isolate the Workspace: Perform all transfers and cleanups inside a certified chemical fume hood to prevent inhalation of volatile free-base amines.

  • Solid Waste Collection: Using a static-free spatula, sweep up any unreacted solid powder. Place the powder into a chemically compatible, sealable container (e.g., high-density polyethylene, HDPE).

  • Spill Mitigation: If a liquid spill occurs, do not use water. Absorb the spillage with an inert, non-combustible material (e.g., dry sand or Chemizorb®) and sweep it into the solid hazardous waste container[1].

Phase 2: Liquid Waste Processing and Self-Validation

  • Organic Stream Segregation: Transfer organic reaction filtrates into the designated "Non-Halogenated" or "Halogenated" organic waste carboys. Causality: Mixing halogenated solvents with nitrogenous bases under certain conditions can lead to the slow formation of reactive alkylating agents; segregation prevents this.

  • Aqueous Stream Neutralization: Aqueous washes containing trace amounts of the compound will likely be basic.

  • Self-Validating Step (pH Check): Slowly add dilute hydrochloric acid (1M HCl) to the aqueous waste while stirring. Test the solution with a pH indicator strip. Do not seal the waste container until the pH reads between 6.0 and 8.0. Causality: Protonating the secondary amine converts it into a stable ammonium salt, drastically reducing its vapor pressure and preventing toxic inhalation hazards when the waste container is reopened by disposal technicians.

Phase 3: Final Packaging and Manifesting

  • Labeling: Label all containers clearly with the full chemical name—do not use abbreviations or internal library codes. Ensure labels are fully intact and legible[3].

  • Facility Transfer: Transfer the sealed containers to your institution's central hazardous waste accumulation site.

  • Incineration Directive: Ensure the waste manifest explicitly states: "Contains Pyrazole/Amine derivatives. Must be disposed of via chemical incinerator equipped with an afterburner and scrubber"[2].

Waste Segregation and Disposal Workflow

The following diagram maps the logical decision tree for processing waste containing this compound, ensuring that all physical states are routed to the correct EPA-approved destruction method.

DisposalWorkflow Start Waste Generation: 1-ethyl-5-methyl-N-(2-phenylethyl) -1H-pyrazol-4-amine State Assess Waste State Start->State Solid Solid Residue / Powder State->Solid Liquid Liquid Solutions State->Liquid Incinerator Chemical Incinerator (Afterburner & NOx Scrubber) Solid->Incinerator Sealed Container OrgWaste Organic Solvent Waste (Segregate Halogenated) Liquid->OrgWaste Organic Phase AqWaste Aqueous Waste (Test pH: Target 6.0-8.0) Liquid->AqWaste Aqueous Phase OrgWaste->Incinerator Final Approved EPA Disposal Facility AqWaste->Final Neutralized Incinerator->Final

Workflow for the segregation and disposal of pyrazole-amine waste.

References

  • Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Google Books.
  • Management of Waste - Prudent Practices in the Laboratory. NCBI Bookshelf - NIH.
  • SAFETY DATA SHEET - Phenethylamine. Fisher Scientific.
  • Pyrazole - Safety Data Sheet. ChemicalBook.

Sources

A Senior Application Scientist's Guide to Personal Protective Equipment for 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine. Our focus extends beyond mere compliance, aiming to instill a deep understanding of why each step is critical. By explaining the causality behind these procedures, we empower you to work safely and effectively, making this your trusted resource for laboratory safety and chemical handling.

Hazard Identification and Risk Assessment: A Proactive Stance

Before any manipulation of 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, a thorough understanding of its hazard profile is non-negotiable. This compound, while a valuable research tool, presents a significant risk profile that necessitates stringent control measures.

Based on available data, 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine is classified with the following hazards[1]:

  • Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled (H302 + H312 + H332).

  • Serious Eye Damage: Poses a danger of causing serious eye damage (H318).

  • Skin Irritation: Causes skin irritation (H315).

  • Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness (H336).

This profile is consistent with other aminopyrazole derivatives which are known to cause skin and serious eye irritation[2]. The primary routes of exposure are dermal contact, eye contact, and inhalation of dust or aerosols. Therefore, our protective strategy must create a comprehensive barrier against these entry points.

Core Personal Protective Equipment (PPE) Mandates

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risk of exposure. The following table summarizes the minimum required PPE for handling 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine.

Operation Eye & Face Protection Hand Protection Body Protection Respiratory Protection
Weighing/Handling Solids Chemical safety goggles meeting EN166 (EU) or ANSI Z87.1 (US) standards. A face shield is required if there is a significant risk of dust generation.Double-gloving with compatible chemical-resistant gloves (e.g., Nitrile).Fully-buttoned laboratory coat.If not handled in a certified chemical fume hood, a NIOSH-approved N95 (or higher) respirator is mandatory to prevent inhalation of fine particulates[3].
Preparing Solutions Chemical safety goggles and a face shield.Double-gloving with compatible chemical-resistant gloves. Ensure gloves have sufficient breakthrough time for the solvent being used.Chemical-resistant apron over a laboratory coat.All solution preparation must be conducted within a certified chemical fume hood to control vapor and aerosol exposure.
Running Reactions/Analysis Chemical safety goggles.Compatible chemical-resistant gloves.Laboratory coat.Work should be conducted in a well-ventilated area. A chemical fume hood is recommended, especially for heated or agitated reactions.
Spill Cleanup Chemical splash goggles and a full-face shield.Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber or Viton™) over standard lab gloves.Chemical-resistant suit or apron and protective boots.A fit-tested, NIOSH-certified respirator with appropriate cartridges for organic vapors and particulates is required[3].

Operational Protocols: A Step-by-Step Guide to Safety

Adherence to standardized procedures is paramount for minimizing exposure risk. The following workflows are designed to be self-validating systems of safety.

PPE Donning and Doffing Workflow

The order of donning and doffing PPE is critical to prevent cross-contamination. The "clean-to-dirty" and "dirty-to-clean" principles must be strictly followed.

PPE_Workflow cluster_donning Donning Sequence (Clean to Dirty) cluster_doffing Doffing Sequence (Dirty to Clean) d1 1. Wash Hands Thoroughly d2 2. Don Lab Coat / Gown d1->d2 d3 3. Don Respirator / Mask (if required) d2->d3 d4 4. Don Goggles / Face Shield d3->d4 d5 5. Don Gloves (over cuffs) d4->d5 f1 1. Remove Gloves (Peel off) f2 2. Remove Gown / Lab Coat (Turn inside out) f1->f2 f3 3. Exit Lab & Wash Hands f2->f3 f4 4. Remove Goggles / Face Shield f3->f4 f5 5. Remove Respirator / Mask f4->f5 f6 6. Wash Hands Thoroughly f5->f6

Caption: PPE Donning and Doffing Workflow.

Handling and Storage

  • Engineering Controls: All manipulations of solid 1-ethyl-5-methyl-N-(2-phenylethyl)-1H-pyrazol-4-amine and its concentrated solutions must occur within a certified chemical fume hood to ensure adequate ventilation and prevent inhalation exposure[4]. A safety shower and eyewash station must be readily accessible[5].

  • Safe Handling Practices: Avoid creating dust when handling the solid material[2]. Use tools and techniques that minimize aerosol generation. After handling, wash hands and any exposed skin thoroughly[6][7].

  • Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents[4][7][8].

Emergency Response and Disposal Plan

Preparedness is key to mitigating the impact of an accidental release or exposure.

First Aid Measures

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Due to the H318 classification (Serious Eye Damage), seek immediate medical attention[1][5].

  • Skin Contact: Immediately wash off with plenty of water and soap for at least 15 minutes. Remove contaminated clothing. If skin irritation occurs, seek medical attention.

  • Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If you feel unwell, call a poison center or doctor[8].

  • Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Immediately call a poison center or doctor[6].

Spill Cleanup Protocol

A minor spill can quickly become a major hazard if not handled correctly. Follow this logical workflow for spill response.

Spill_Response start Spill Occurs alert Alert personnel in the immediate area start->alert assess Assess spill size & risk (Is it a major spill?) alert->assess evacuate Evacuate the area Call emergency response assess->evacuate Yes ppe Don appropriate emergency PPE (Respirator, face shield, chemical suit, heavy-duty gloves) assess->ppe No dispose Dispose of all waste as hazardous material evacuate->dispose contain Contain the spill with absorbent pads or booms ppe->contain absorb Cover with inert absorbent material (e.g., vermiculite, sand) contain->absorb collect Carefully collect absorbed material into a labeled, sealed waste container absorb->collect decontaminate Decontaminate the area with an appropriate solvent, followed by soap and water collect->decontaminate decontaminate->dispose

Caption: Logical Workflow for Chemical Spill Response.

Waste Disposal

All waste materials, including contaminated PPE, absorbent materials from spills, and empty containers, must be disposed of as hazardous chemical waste.[4] Do not dispose of this chemical down the drain.[5] Follow all local, regional, and national regulations for hazardous waste disposal.

References

  • Tokyo Chemical Industry. (2025). Safety Data Sheet: 5-Hydroxy-1-methyl-1H-pyrazole. TCI EUROPE N.V.
  • Carlo Erba Reagents. (n.d.). Safety Data Sheet: 1-Phenyl-3-methyl-5-pyrazolone.
  • Fisher Scientific. (2025).
  • NextSDS. (n.d.).
  • European Chemicals Agency. (2025).
  • BLD Pharm. (n.d.). 1192-21-8|1-Methyl-1H-pyrazol-5-amine.
  • CPAChem. (2023).
  • Fisher Scientific. (2023). Safety Data Sheet: 1-Methyl-3-phenyl-1H-pyrazol-5-amine.
  • Enamine. (n.d.).
  • Tadayon, E., et al. (2013). Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide. Food and Chemical Toxicology.
  • Zhang, Y., et al. (2025).
  • Cayman Chemical. (2026).
  • BenchChem. (2025).
  • TCI Chemicals. (2024).
  • AMFEP. (2023).
  • European Commission. (2006).
  • Friese, A., et al. (2019). Safe handling of hazardous drugs. Current Oncology.
  • Guidechem. (n.d.). 1H-Pyrazol-4-amine, 1-methyl-N-[1-(5-methyl-2-furanyl)ethyl]-.
  • Al-Zaydi, K. M., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. MDPI.

Sources

×

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message